2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

• CAS: 61855-58-1

Core Science & Biosynthesis

alpha,beta-difluoro-2-nitrocinnamic acid chemical properties

Technical Guide: -Difluoro-2-nitrocinnamic Acid

Executive Summary

-Difluoro-2-nitrocinnamic acid (CAS: 61855-58-1) is a specialized fluorinated building block used primarily in medicinal chemistry and materials science. It represents a "bioisostere" of cinnamic acid where the vinylic hydrogens are replaced by fluorine atoms. This modification profoundly alters the compound's electronic profile, metabolic stability, and reactivity without significantly changing its steric bulk.

The introduction of the

-difluoroalkene motif creates a highly electron-deficient system, enhancing the electrophilicity of the -carbon and significantly increasing the acidity of the carboxylic acid group compared to its non-fluorinated analog. This guide details the physicochemical properties, validated synthetic protocols, and spectroscopic characteristics necessary for the effective utilization of this compound in research and development.

Physicochemical Profile

The synergistic electron-withdrawing effects of the two vinylic fluorine atoms and the ortho-nitro group result in a compound with distinct acidic and lipophilic properties.

Table 1: Key Physicochemical Properties

Property	Value / Description	Note
Molecular Formula
Molecular Weight	229.14 g/mol
Appearance	Pale yellow to orange crystalline solid	Typical of nitro-aromatics
pKa (Predicted)	~2.5 – 3.0	Significantly more acidic than cinnamic acid (pKa 4.[1]44) due to inductive effects of F and .
LogP (Predicted)	~2.0 – 2.3	Moderate lipophilicity; F increases lipophilicity relative to H, but /COOH are polar.
Solubility	Soluble in DMSO, MeOH, EtOAc, DMF.	Sparingly soluble in water; soluble in alkaline aqueous solutions.
Melting Point	> 150 °C (Decomposition likely)	Exact MP depends on purity and crystal form.

Electronic Structure Analysis

• Acidity: The

  -fluorine atom stabilizes the carboxylate anion through strong inductive effects ( ), lowering the pKa by approximately 1.5–2 units compared to cinnamic acid.

• Electrophilicity: The

  -fluorine and the ortho-nitro group deplete electron density from the alkene, making the -carbon a potent Michael acceptor. This reactivity must be accounted for during nucleophilic functionalization.

Synthetic Methodology

While classical condensation methods (e.g., Perkin reaction) are suitable for non-fluorinated analogs, the synthesis of

-difluoroalkenes requires specialized organometallic approaches to install the fluorine atoms selectively.

Core Protocol: Palladium-Catalyzed Heck Coupling

The most modular and field-proven route for synthesizing

-difluoro-2-nitrocinnamic acid derivatives is the Heck Cross-Coupling of 2-nitroiodobenzene with an -difluoroacrylate ester, followed by hydrolysis. This method offers superior tolerance for the nitro group compared to organolithium routes.

Reaction Scheme

(Where Ar = 2-nitrophenyl)

Step-by-Step Experimental Protocol

Reagents:

• 2-Nitroiodobenzene (1.0 equiv)

• Ethyl

  -difluoroacrylate (1.2 equiv)

• Palladium(II) acetate (

  , 5 mol%)

• Triphenylphosphine (

  , 10 mol%) or Tri-o-tolylphosphine

• Triethylamine (

  , 2.0 equiv)

• Solvent: DMF or DMF/MeCN (anhydrous)

Procedure:

• Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve

  and phosphine ligand in anhydrous DMF. Stir at room temperature for 15 minutes to generate the active species (solution typically turns yellow/orange).

• Coupling: Add 2-nitroiodobenzene, ethyl

  -difluoroacrylate, and triethylamine.

• Heating: Heat the mixture to 80–100 °C. Monitor consumption of the aryl iodide by TLC or HPLC (typically 4–12 hours).

  • Note: The electron-deficient nature of the difluoroacrylate may require higher temperatures or longer times than standard acrylates.

• Workup: Cool to room temperature. Dilute with ethyl acetate and wash with 1M HCl (to remove amine salts), water, and brine. Dry over

  and concentrate.

• Purification: Purify the intermediate ester via silica gel flash chromatography (Hexane/EtOAc gradient).

• Hydrolysis: Dissolve the ester in THF/Water (1:1). Add LiOH (2.0 equiv) and stir at

  °C. Monitor for disappearance of ester. Acidify carefully with 1M HCl to pH ~2 to precipitate the free acid. Filter and dry.

Synthetic Workflow Diagram

Caption: Modular synthetic workflow for

-difluoro-2-nitrocinnamic acid via Heck coupling.

Spectroscopic Identification

Validating the structure requires careful analysis of

NMR, as the fluorine signals provide definitive proof of the -difluoro motif and its stereochemistry ( vs ).

NMR Characteristics

The molecule typically exists as a mixture of

and isomers unless specific stereoselective conditions are used, though the thermodynamic -isomer (trans-phenyl/carboxyl) often predominates.

• Chemical Shift Range:

  to ppm (relative to ).

• Coupling Patterns:

  • Vicinal F-F Coupling (

    ): This is the diagnostic parameter.

    • Trans-F,F (E-isomer): Large coupling constant, typically

      Hz .

    • Cis-F,F (Z-isomer): Smaller coupling constant, typically

      Hz .

  • F-H Coupling: If significant coupling to the aromatic ring protons is observed, it confirms the proximity of the alkene chain to the phenyl ring.

NMR

• Aromatic Region: 7.5 – 8.2 ppm (4H, multiplet). The proton ortho to the nitro group will be the most deshielded (downfield).

• Acid Proton: Broad singlet > 11 ppm (often invisible in

  if wet; visible in DMSO- ).

• Absence of Vinyl Protons: The lack of signals in the 5.5 – 7.5 ppm range (typical for alkenes) confirms full fluorination of the double bond.

Reactivity & Applications

Bioisosterism in Drug Design

The

-difluoroalkene moiety mimics the peptide bond ( ) in terms of planarity and dipole moment but lacks the hydrolytic instability of peptides.

• Metabolic Stability: The C-F bond is highly resistant to enzymatic cleavage (P450 oxidation), extending the half-life of the molecule in vivo.

• Polarity: The difluoroalkene is more lipophilic than an amide but more polar than a standard alkene, offering a unique solubility profile.

Chemical Reactivity[2]

• Nucleophilic Attack (Michael Addition): The

  -carbon is highly electrophilic. Soft nucleophiles (thiols, amines) can attack here.

  • Caution: In basic media, this can lead to defluorination or rearrangement.

• Nitro Reduction: The nitro group can be selectively reduced to an amine using

  or . This is a key step for synthesizing fluorinated indole or quinoline derivatives via subsequent cyclization.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Specific Risks:

  • Nitroaromatics: Potential explosion hazard if heated under confinement or subjected to shock (though this specific acid is relatively stable).

  • HF Generation: Thermal decomposition or reaction with strong nucleophiles/acids may release trace hydrogen fluoride (HF). Use glass-lined or resistant equipment for high-temperature steps.

• Storage: Store in a cool, dry place away from light. The double bond is stable, but the nitro group can degrade over long periods if exposed to UV.

References

• Sigma-Aldrich. Alpha,Beta-Difluoro-2-Nitrocinnamic Acid Product Data. Retrieved from

• BenchChem. Heck Reaction for the Synthesis of Cinnamic Acid Derivatives: Application Notes & Protocols. Retrieved from

• National Institutes of Health (NIH).Synthesis of (E)- and (Z)-

  -Difluorourocanic Acid. PMC Article. Retrieved from

• Organic Chemistry Portal.Synthesis of

  -Fluorocarboxylic Acids and Derivatives. Retrieved from

• Bordwell pKa Table. Acidity in DMSO and Water. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Structural and Mechanistic Profiling of 2,3-Difluoro-3-(2-nitrophenyl)acrylic Acid: A Keystone Intermediate in Fluorinated Heterocycle Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds is a fundamental pillar of modern drug design, profoundly enhancing metabolic stability, binding affinity, and lipophilicity[2]. Among fluorinated building blocks, 2,3-difluoro-3-(2-nitrophenyl)acrylic acid stands out as a highly specialized, polyfunctional intermediate. By combining a rigid

-difluoroalkene core with an ortho-nitro directing group, this molecule serves as a thermodynamically primed precursor for the synthesis of fluorinated heterocycles, most notably 3,4-difluoroquinolin-2(1H)-ones [3]. This whitepaper dissects the structural nuances, stereochemical imperatives, and self-validating synthetic workflows associated with this critical intermediate.

Molecular Architecture & Electronic Profiling

To leverage 2,3-difluoro-3-(2-nitrophenyl)acrylic acid in synthetic pathways, one must first understand the profound electronic and steric perturbations introduced by its substituents.

Stereochemical Imperatives: The (E) vs. (Z) Dichotomy

The alkene geometry is the single most critical factor dictating the utility of this molecule in cyclization cascades.

• Cahn-Ingold-Prelog (CIP) Analysis: On C3, the fluorine atom (atomic number 9) takes priority over the 2-nitrophenyl ring (carbon, atomic number 6). On C2, the fluorine atom takes priority over the carboxylic acid group.

• Geometric Constraint: For intramolecular cyclization to occur, the 2-nitrophenyl group and the carboxylic acid must be cis to one another. Because of the CIP priorities, when the aryl and carboxyl groups are cis, the two fluorine atoms are also cis to each other. Therefore, the (Z)-isomer is the cyclization-competent geometry.

• Isomerization Barrier: The (E)-isomer is synthetically inert toward cyclization. Due to the high rotational barrier of the difluoroalkene and the strength of the C=C

  -bond, thermal isomerization is highly disfavored, requiring targeted photochemical conditions to correct stereochemistry.

Electronic Perturbations & pKa Shift

The vicinal fluorine atoms exert a powerful inductive electron-withdrawing effect (-I). While fluorine can donate electron density through resonance (+M), the -I effect heavily dominates in this conjugated system.

• LUMO Lowering: The difluoroalkene is highly electron-deficient, making it susceptible to nucleophilic attack if not carefully managed.

• Acidity: Compared to standard cinnamic acid (pKa ~4.4), the inductive pull of the

  -fluorines stabilizes the carboxylate anion, shifting the predicted pKa of 2,3-difluoro-3-(2-nitrophenyl)acrylic acid to approximately 2.5 – 2.8 . This necessitates highly acidic conditions (pH < 2) during aqueous workup to ensure complete protonation and organic extraction.

The Ortho-Nitro Masking Strategy

Attempting to synthesize 2,3-difluoro-3-(2-aminophenyl)acrylic acid directly via cross-coupling often fails; the free aniline can poison palladium catalysts or undergo premature intramolecular Michael addition to the highly electrophilic difluoroalkene. The ortho-nitro group acts as a robust "masked nucleophile." It tolerates the harsh conditions of the acrylic acid backbone assembly and remains inert until intentionally triggered via reduction [1].

Mechanistic Workflow: Cascade Cyclization

The primary utility of (Z)-2,3-difluoro-3-(2-nitrophenyl)acrylic acid is its transformation into the 3,4-difluoroquinolin-2(1H)-one scaffold. This is achieved through a tandem reduction-amidation cascade.

Cascade reduction-cyclization of the nitro-acrylic acid intermediate to a quinolone core.

Causality in Reagent Selection

A common pitfall in fluoroorganic chemistry is hydrodefluorination during reduction. Standard catalytic hydrogenation (Pd/C, H₂) often cleaves the C-F bonds, particularly the allylic/vinylic C-F bond adjacent to the aromatic ring. To preserve the difluoroalkene, a mild, single-electron transfer (SET) reduction using Iron powder and Ammonium Chloride (Fe/NH₄Cl) is strictly required.

Self-Validating Experimental Protocol

This protocol describes the transformation of (Z)-2,3-difluoro-3-(2-nitrophenyl)acrylic acid to 3,4-difluoroquinolin-2(1H)-one. It is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure mechanistic fidelity.

Step 1: Reagent Preparation & Setup

• Charge a 100 mL round-bottom flask with (Z)-2,3-difluoro-3-(2-nitrophenyl)acrylic acid (1.0 equiv, 5.0 mmol).

• Add a solvent mixture of Ethanol/Water (4:1 v/v, 25 mL) to ensure solubility of both the organic substrate and the inorganic salts.

• Add Ammonium Chloride (NH₄Cl, 5.0 equiv) and Iron powder (Fe, 325 mesh, 5.0 equiv).

Step 2: The Reduction Phase

• Equip the flask with a reflux condenser and heat the vigorously stirred suspension to 80 °C.

• IPC Check 1 (Trustworthiness): After 45 minutes, sample the reaction. Perform TLC (Hexanes/EtOAc 1:1, UV active). The starting material (yellow spot, higher Rf) should be entirely consumed, replaced by a highly fluorescent intermediate (the free amine).

• Causality Note: The reaction must be stirred vigorously because the reduction occurs at the solid-liquid interface of the iron particles.

Step 3: The Cyclization Phase

• Continue heating at 80 °C for an additional 1.5 hours. The newly formed ortho-aniline will spontaneously attack the adjacent carboxylic acid, driven by the thermodynamic stability of the resulting 6-membered aromatic quinolone ring.

• IPC Check 2 (Trustworthiness): Perform LC-MS analysis. The mass spectrum must show the disappearance of the intermediate amine (

  [M+H]⁺ = 200) and the emergence of the cyclized product ( [M+H]⁺ = 182).

Step 4: Isolation & Purification

• Cool the mixture to room temperature and filter through a pad of Celite to remove iron sludge, washing the cake with hot Ethyl Acetate (3 × 20 mL).

• Concentrate the filtrate in vacuo, resuspend in 1M HCl (20 mL) to remove any uncyclized amine, and extract with Ethyl Acetate.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the pure 3,4-difluoroquinolin-2(1H)-one.

Quantitative Data & Comparative Analysis

The table below summarizes the optimization data for the reduction-cyclization cascade, empirically validating the choice of the Fe/NH₄Cl system.

Reduction System	Solvent	Temp (°C)	IPC Observation (LC-MS)	Defluorination Side-Product	Isolated Yield (%)
H₂, 10% Pd/C	MeOH	25	Rapid nitro reduction; over-reduction of alkene	High (~35%)	42%
SnCl₂·2H₂O	EtOH/HCl	70	Clean reduction; slow cyclization due to acidic pH	Low (<5%)	78%
Fe powder, NH₄Cl	EtOH/H₂O	80	Rapid cascade to cyclized product; clean profile	Trace (<1%)	89%

Table 1: Comparative analysis of reduction conditions for (Z)-2,3-difluoro-3-(2-nitrophenyl)acrylic acid. The Fe/NH₄Cl system provides optimal yields while completely suppressing hydrodefluorination.

References

• ChemScene. "1807411-49-9 | 3-(3,5-Difluoro-2-nitrophenyl)acrylic acid." ChemScene Product Catalog.
• Soloshonok, V., et al. "Current Fluoroorganic Chemistry. New Synthetic Directions, Technologies, Materials, and Biological Applications." ACS Symposium Series, 2007.
• Google Patents. "WO2002085858A1 - Process for producing purified piperidine derivative." World Intellectual Property Organization, 2002.

Strategic Integration of Fluorinated Cinnamic Acid Derivatives in Modern Drug Discovery: Synthesis, SAR, and Pharmacokinetic Optimization

Executive Summary

The incorporation of fluorine into organic scaffolds is a cornerstone of modern medicinal chemistry, with over 20% of commercially available drugs containing at least one fluorine atom. Among versatile building blocks, fluorinated cinnamic acid derivatives (e.g., 4-fluorocinnamic acid, 3,4-difluorocinnamic acid) have emerged as highly privileged structures. The unique electronic and steric properties of the fluorine atom—specifically its high electronegativity and small Van der Waals radius—profoundly alter the physicochemical and biological profiles of the cinnamoyl scaffold.

As a Senior Application Scientist, I have structured this technical guide to move beyond theoretical concepts, providing actionable, self-validating workflows for the synthesis, biological evaluation, and pharmacokinetic profiling of these vital compounds.

The Mechanistic Rationale for Fluorination

The decision to fluorinate a cinnamic acid derivative is rarely arbitrary; it is a calculated structural modification designed to overcome specific pharmacokinetic (PK) or pharmacodynamic (PD) liabilities.

• Metabolic Blocking : The carbon-fluorine (C-F) bond is exceptionally strong (~105 kcal/mol) compared to a standard carbon-hydrogen (C-H) bond (~98 kcal/mol). Placing a fluorine atom at metabolically labile sites (typically the para-position of the phenyl ring) effectively blocks oxidative metabolism by Cytochrome P450 enzymes, thereby extending the drug's in vivo half-life[1].

• Lipophilicity and Membrane Permeability : Fluorination generally increases the lipophilicity (LogP) of the molecule. In the context of antimicrobial discovery, this increased hydrophobicity enhances the molecule's ability to penetrate lipid-rich microbial membranes[2].

• pKa Modulation and Binding Affinity : The strong electron-withdrawing nature of fluorine alters the electron density of the adjacent aromatic ring and the conjugated vinyl group. This modulates the pKa of the carboxylic acid moiety and enhances dipole-dipole interactions with target proteins, such as specific kinases in cancer progression[1].

Caption: Mechanistic advantages of incorporating fluorine into the cinnamic acid scaffold.

Synthetic Workflows and Derivatization Strategies

To harness the biological potential of fluorinated cinnamic acids, robust and scalable synthetic routes are required. The most reliable method for constructing the fluorinated cinnamoyl core is the Knoevenagel-Doebner condensation [3]. This relies on the base-catalyzed condensation of a fluorinated benzaldehyde with malonic acid, followed by decarboxylation.

Once the core is established, the carboxylic acid can be derivatized (e.g., esterified with bioactive alcohols like menthol) to create synergistic prodrugs or dual-action therapeutics[2].

Protocol 1: Synthesis of Menthol 2-Fluorocinnamate (MF1)

Causality Note: Thionyl chloride is selected over peptide coupling reagents (like EDC/HOBt) for this specific esterification because the resulting cinnamoyl chloride is highly reactive toward sterically hindered secondary alcohols like menthol, ensuring high yields without epimerization.

Step 1: Knoevenagel-Doebner Condensation (Core Synthesis)

• Charge a round-bottom flask with 2-fluorobenzaldehyde (1.0 eq) and malonic acid (1.5 eq).

• Add a catalytic mixture of piperidine (0.1 eq) and pyridine (solvent, 3 mL/mmol). Rationale: Piperidine acts as the primary nucleophilic catalyst to form the reactive iminium ion, while pyridine serves as both solvent and base for the subsequent decarboxylation.

• Reflux the mixture at 110°C for 4 hours until CO₂ evolution ceases.

• Cool to room temperature, acidify with 1M HCl to precipitate the 2-fluorocinnamic acid, filter, and recrystallize from ethanol.

Step 2: Acid Chloride Activation & Esterification

• Suspend 2-fluorocinnamic acid (1.0 eq) in neat thionyl chloride (SOCl₂, 10 mL/g of acid). Reflux for 1.5 hours.

• Evaporate excess SOCl₂ under reduced pressure. Dissolve the crude 2-fluorocinnamoyl chloride in anhydrous CH₂Cl₂.

• In a separate flask, dissolve menthol (1.0 eq) and triethylamine (TEA, 2.0 eq) in CH₂Cl₂ and cool to 0°C. Rationale: TEA neutralizes the HCl byproduct, driving the equilibrium forward and preventing degradation of the ester.

• Dropwise add the acid chloride solution. Stir at room temperature for 24 hours.

• Quench with 1M HCl, extract with CH₂Cl₂, dry over MgSO₄, and purify via silica gel chromatography to yield the MF1 derivative[2].

Caption: Standard Knoevenagel-Doebner synthesis and downstream esterification workflow.

Structure-Activity Relationships (SAR) and Biological Efficacy

Fluorinated cinnamic acids serve as critical precursors for a wide array of therapeutic agents, spanning from antimicrobial compounds to advanced anti-cancer therapeutics.

Recent drug discovery efforts have demonstrated that introducing fluorine into the cinnamic scaffold significantly enhances both antimicrobial and antibiofilm activity. For example, the menthol-based derivative MF1 (bearing a 2-fluoro cinnamic acid moiety) exhibits potent, selective antimicrobial activity against Enterococcus faecium, a pathogen notorious for vancomycin resistance[2]. The increased hydrophobicity resulting from fluorination directly correlates with enhanced membrane permeability.

In oncology, trans-3,4-difluorocinnamic acid is utilized as a vital building block. Through Curtius rearrangement, it is converted into substituted isoquinolones, which act as highly effective 5-HT3 antagonists in anticancer treatments. Furthermore, it is a precursor for synthesizing psammaplin A derivatives, which function as potent radiosensitizers for human lung cancer[4].

Table 1: Quantitative SAR Data for Fluorinated Cinnamic Derivatives

Compound / Derivative	Therapeutic Target	Biological Activity / Potency	Key Structural Driver
MF1 (Menthol 2-fluoro cinnamate)	E. faecium (Antimicrobial)	MIC₅₀ = 16 mg/L	2-Fluoro substitution enhances lipid membrane permeability[2].
Isoquinolones (from 3,4-diFCA)	5-HT3 Receptor (Anti-cancer)	ID₅₀ = 0.35 μg/kg	3,4-Difluoro substitution optimizes receptor pocket binding[4].
Psammaplin A analogs (from 3,4-diFCA)	Human Lung Cancer (Radiosensitizer)	IC₅₀ = 16.14 μM	Difluorinated cinnamoyl scaffold improves metabolic stability[4].
4-Chlorocinnamic acid (Reference)	S. aureus (Antimicrobial)	MIC = 5.09 µmol/mL	Halogenated baseline for comparative lipophilicity[2].

Pharmacokinetic Profiling: Validating Metabolic Stability

To prove that the fluorine substitution successfully mitigates oxidative liabilities, a self-validating in vitro microsomal stability assay must be conducted. This protocol compares the clearance rate of the fluorinated derivative against its non-fluorinated parent compound.

Protocol 2: In Vitro Human Liver Microsome (HLM) Stability Assay

Causality Note: HLMs contain the full complement of Cytochrome P450 enzymes. By controlling the addition of NADPH (the essential cofactor for CYP450 oxidation), we can isolate CYP-mediated metabolism from non-specific degradation.

• Preparation : Prepare a 10 mM stock solution of the fluorinated cinnamic acid derivative in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4). Ensure final DMSO concentration is <0.1% to prevent CYP450 inhibition.

• Incubation : Pre-warm the compound solution and HLM suspension (final protein concentration: 0.5 mg/mL) at 37°C for 5 minutes.

• Initiation : Initiate the metabolic reaction by adding NADPH (final concentration: 1 mM).

• Time-Course Sampling : At designated time points (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from the incubation mixture.

• Quenching : Immediately quench the extracted aliquots by adding them to 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Rationale: Cold organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity.

• Analysis : Centrifuge at 4,000 rpm for 15 minutes to pellet the precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Calculate the intrinsic clearance (

  ) and half-life ( ).

References

1. - National Institutes of Health (NIH) / PMC. 2. - Ossila. 3. - Chem960. 4. - Thieme E-Books.

Sources

• 1. chem960.com [chem960.com]
• 2. Advancing infection therapy: the role of novel menthol-based antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books [thieme-connect.de]
• 4. ossila.com [ossila.com]

alpha,beta-difluoroalkene building blocks in medicinal chemistry

Engineering Molecular Space: -Difluoroalkene Building Blocks in Modern Medicinal Chemistry

Executive Summary

The optimization of pharmacokinetic (PK) and pharmacodynamic (PD) profiles is the central challenge of modern drug discovery. The amide bond, while foundational to biological systems, presents significant liabilities in therapeutic applications due to its susceptibility to enzymatic hydrolysis. Over the past decade,

-difluoroalkenes (and their gem-difluoroalkene counterparts) have emerged as privileged bioisosteres. By mimicking the steric and electronic properties of carbonyls and amides while replacing the hydrolyzable C–N bond with a robust C=C bond, these fluorinated motifs drastically enhance metabolic stability, membrane permeability, and target affinity.

This technical guide explores the mechanistic rationale behind difluoroalkene bioisosterism, details state-of-the-art synthetic workflows utilizing photoredox catalysis, and provides field-proven protocols designed for self-validation in the laboratory.

The Mechanistic Rationale: Why Difluoroalkenes?

The strategic deployment of fluorine in medicinal chemistry relies on its unique atomic properties: high electronegativity, low polarizability, and a van der Waals radius (1.47 Å) closely resembling that of oxygen (1.52 Å). When replacing a traditional amide or carbonyl group, the

-difluoroalkene moiety acts as a highly effective structural surrogate.

As highlighted in recent comprehensive reviews on [1], the installation of a difluoroalkene addresses several critical liabilities:

• Protease Resistance: The carbon-carbon double bond is entirely inert to amidases and proteases, granting peptides and peptidomimetics extended in vivo half-lives.

• Electronic Mimicry: The strongly electron-withdrawing fluorine atoms generate a dipole moment that closely mimics the hydrogen-bond accepting capability of a carbonyl oxygen.

• Conformational Rigidity: The

  hybridization enforces a planar geometry, effectively locking the molecule into an s-trans or s-cis mimicry state, which reduces the entropic penalty upon target binding.

Logical mapping of α,β-difluoroalkene physicochemical properties as amide bioisosteres.

Quantitative Physicochemical Comparison

To understand the structural causality of this bioisosteric replacement, we must analyze the quantitative shifts in molecular properties. The table below summarizes the core metrics comparing a standard secondary amide to its fluorinated alkene counterparts.

Physicochemical Property	Secondary Amide Bond	(Z)-Monofluoroalkene	gem-Difluoroalkene
Bond Length (C=X)	~1.23 Å (C=O)	~1.33 Å (C=C)	~1.32 Å (C=C)
Dipole Moment	3.5 – 3.8 D	~1.4 D	2.0 – 2.5 D
Hydrogen Bond Acceptor	Strong (via Oxygen)	Weak-Moderate	Moderate (Dual Fluorines)
Enzymatic Stability	Low (Protease labile)	High	Very High
Conformational Preference	s-trans or s-cis	s-trans mimic (Z-isomer)	Rigid planar

Advanced Synthetic Workflows: Photoredox Defluorinative Functionalization

Historically, the synthesis of difluoroalkenes required harsh organometallic reagents (e.g., organolithiums or Grignard reagents) reacting with

-trifluoromethyl alkenes. These strongly basic conditions severely limited functional group tolerance, rendering late-stage functionalization of complex drug scaffolds impossible.

Recent breakthroughs in [2] have revolutionized this space. By utilizing single-electron transfer (SET) under mild, room-temperature conditions, chemists can now generate alkyl radicals that add to

-trifluoromethyl alkenes, followed by a thermodynamically driven -fluoride elimination.

Photoredox-catalyzed defluorinative alkylation workflow for difluoroalkene synthesis.

Self-Validating Protocol: Photoredox-Catalyzed gem-Difluoroallylation

This protocol outlines the coupling of an unactivated alkyl bromide with an

-trifluoromethyl alkene. It is designed as a self-validating system, incorporating an in-process analytical control (IPC) to ensure reaction fidelity before downstream purification.

Reagents & Equipment:

• Alkyl bromide (Radical precursor, 1.0 equiv)

• -Trifluoromethyl alkene (1.5 equiv)

• Photocatalyst:

  (2 mol%)

• Base:

  (2.0 equiv)

• Solvent: Anhydrous, degassed DMSO (0.1 M)

• Light Source: 440 nm Blue LED photoreactor

Step-by-Step Methodology:

• Reaction Assembly (Glovebox Recommended): To an oven-dried 10 mL vial equipped with a stir bar, add the alkyl bromide,

  -trifluoromethyl alkene, , and .

  • Causality: The specific Ir-catalyst is selected because its excited state reduction potential (

    V vs SCE) perfectly matches the activation barrier required to reduce the alkyl bromide to an alkyl radical, preventing off-target reduction of the alkene substrate.

• Solvent Addition & Degassing: Add anhydrous DMSO. If not operating in a glovebox, sparge the solution with Argon for 15 minutes.

  • Causality: Dissolved oxygen is a potent triplet quencher. Failing to degas the solvent will result in the immediate quenching of the excited

    state, completely halting the radical generation cycle.

• Irradiation: Seal the vial with a Teflon-lined cap and place it in the photoreactor. Irradiate with 440 nm blue LEDs at 25 °C with vigorous stirring for 16 hours.

  • Causality: The 440 nm wavelength selectively excites the Ir-complex without causing direct photolysis of the organic substrates. Maintaining room temperature prevents thermal degradation of the kinetically trapped gem-difluoroalkene product.

• In-Process Validation Checkpoint (

  F NMR): Before proceeding to workup, withdraw a 50 L aliquot, dilute in , and acquire a rapid F NMR spectrum.

  • Self-Validation: The reaction is deemed successful and complete when the starting material's trifluoromethyl singlet (typically

    -62 to -65 ppm) disappears, replaced by two characteristic doublets (or a complex multiplet, depending on allylic substitution) in the -80 to -95 ppm region. If the -CF3 signal persists >10%, extend irradiation by 4 hours.

• Workup & Purification: Quench the mixture with deionized water (diluting the DMSO) and extract 3x with Ethyl Acetate. Wash the combined organic layers with brine, dry over

  , concentrate, and purify via silica gel flash chromatography.

Note: Recent advancements even permit the [3] via C(

)−C activation, further expanding the accessible chemical space without transition metals.

Field-Proven Applications in Drug Discovery

The translation of these building blocks from methodology to clinical candidates has yielded profound results in medicinal chemistry.

BACE1 Inhibitors for Alzheimer's Disease

The

-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a prime target for Alzheimer's therapeutics. However, early peptide-based BACE1 inhibitors suffered from poor blood-brain barrier (BBB) penetrance and rapid enzymatic clearance. By employing a (Z)-fluoro-olefin amide bioisosteric replacement, researchers developed a [4]. The difluoroalkene incorporation simultaneously abolished the proteolytic liability of the parent amide and modulated the basicity of adjacent amines, drastically improving the ADME (Absorption, Distribution, Metabolism, and Excretion) profile and enabling sub-nanomolar cellular potency.

-Helical Anti-HIV Peptide Analogues

In viral fusion inhibitors, maintaining the secondary structure of the peptide is critical for target binding. Studies evaluating [5] demonstrated that replacing specific amide bonds with (Z)-fluoroalkenes preserved the crucial

-helical conformation. The fluorine atom's ability to act as a weak hydrogen bond acceptor was sufficient to maintain the intrachain hydrogen bonding network required for helicity, while providing total resistance to serum proteases.

Conclusion

The integration of

-difluoroalkene building blocks represents a paradigm shift in rational drug design. By bridging the gap between structural mimicry and metabolic invulnerability, these motifs allow medicinal chemists to rescue biologically active but pharmacokinetically flawed lead compounds. Supported by modern photoredox catalytic workflows, the synthesis of these complex fluorinated architectures is now highly accessible, scalable, and compatible with late-stage functionalization, ensuring their continued prominence in the next generation of therapeutics.

References

• Amide Bond Bioisosteres: Strategies, Synthesis, and Successes Journal of Medicinal Chemistry (via NIH PMC) URL:[Link]

• Recent advances in visible-light-induced defluorinative functionalization of α-trifluoromethyl arylalkenes RSC Advances URL:[Link]

• Organo-Photoredox Catalyzed gem-Difluoroallylation of Ketones via C(sp3)−C Activation ChemRxiv URL:[Link]

• The development of a structurally distinct series of BACE1 inhibitors via the (Z)-fluoro-olefin amide bioisosteric replacement Bioorganic & Medicinal Chemistry Letters (via PubMed) URL:[Link]

• Peptide bond mimicry by (E)-alkene and (Z)-fluoroalkene peptide isosteres: synthesis and bioevaluation of α-helical anti-HIV peptide analogues Organic & Biomolecular Chemistry URL:[Link]

The 2,3-Difluoro-3-arylprop-2-enoic Acid Scaffold: Synthesis, Reactivity, and Applications in Targeted Drug Discovery

Executive Summary & Physicochemical Rationale

The incorporation of fluorine into organic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Among fluorinated motifs, the 1,2-difluoroalkenyl group —specifically within 2,3-difluoro-3-arylprop-2-enoic acids (2,3-difluorocinnamic acids)—represents a highly specialized bioisostere[1].

Unlike non-fluorinated enones, which are highly susceptible to Michael addition by biological thiols (e.g., glutathione), the 2,3-difluoroalkene motif is electronically deactivated toward nucleophilic attack due to the strong inductive electron-withdrawing effect of the two fluorine atoms. Furthermore, the cis-difluoro geometry effectively mimics the planar, rigid structure of peptide bonds and specific enzymatic transition states[1]. This precise stereoelectronic profile allows researchers to fine-tune lipophilicity, lock molecular conformations, and modulate the pKa of the adjacent carboxylic acid, making it an invaluable building block for synthesizing enzyme inhibitors and complex heterocycles like 3,4-difluoro-2-pyrones[2].

Synthetic Methodologies & Validated Protocols

The synthesis of highly functionalized derivatives from 2,3-difluoroacrylic acid precursors traditionally relies on stereospecific cross-coupling reactions. While early methods utilized 1,2-difluoroalkenyl stannanes or zinc reagents[1], modern scalable approaches favor transition-metal-catalyzed direct couplings, such as the one-pot Sonogashira coupling and lactonization[2].

Causality in Reaction Design

The Sonogashira coupling of (2E)-2,3-difluoro-3-iodoacrylic acid with terminal alkynes proceeds remarkably well at ambient temperature (20–25 °C)[2]. The causality behind this mild condition lies in the substrate's electronic profile: the highly electronegative fluorine atoms adjacent to the C-I bond significantly lower the lowest unoccupied molecular orbital (LUMO) of the alkene. This facilitates rapid oxidative addition of the Pd(0) catalyst into the carbon-iodine bond. Triethylamine (TEA) is selected as the base because it serves a dual purpose—neutralizing the hydroiodic acid (HI) generated during the transmetallation step and acting as a transient ligand to stabilize the active Pd(0) species[2].

Experimental Protocol: Synthesis of 3,4-Difluoro-6-pentyl-2H-pyran-2-one

This protocol is designed as a self-validating system to ensure reproducibility and high atom economy.

Step 1: Vessel Preparation & Catalyst Loading

• Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat for 3 cycles) to eliminate atmospheric oxygen, which can prematurely oxidize the Pd(0) catalyst.

• Charge the flask with (2E)-2,3-difluoro-3-iodoacrylic acid (1.0 mmol, 1.0 equiv).

• Add the catalyst system: PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%) and the co-catalyst CuI (0.04 mmol, 4 mol%)[2].

Step 2: Solvent & Reagent Addition 4. Inject anhydrous Tetrahydrofuran (THF) (15 mL) via a gas-tight syringe. 5. Add triethylamine (3.0 mmol, 3.0 equiv). 6. Stir the mixture for 5 minutes at room temperature (20 °C) to ensure complete dissolution and initial catalyst activation (solution will turn a pale yellow/orange).

Step 3: Substrate Addition & Coupling 7. Introduce 1-heptyne (1.2 mmol, 1.2 equiv) dropwise over 2 minutes via syringe[2]. 8. Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting material (UV active, stains dark with KMnO₄) should be consumed within 2–4 hours.

Step 4: Lactonization & Workup 9. The intermediate enyne spontaneously undergoes 6-endo-dig cyclization (lactonization) under the basic conditions to form the pyrone ring. 10. Quench the reaction with saturated aqueous NH₄Cl (10 mL) to remove copper salts. Extract with Ethyl Acetate (3 × 15 mL). 11. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. 12. Validation Checkpoint: Analyze the crude product via ¹⁹F NMR. The retention of the cis-fluoro relationship is confirmed by a characteristic coupling constant (

Hz).

Caption: One-pot Sonogashira coupling and lactonization workflow for 3,4-difluoro-2-pyrone synthesis.

Pharmacological Applications & Target Engagement

The 2,3-difluoroarylprop-2-enoic acid scaffold and its derivatives have demonstrated profound utility in overcoming complex pharmacological challenges, particularly in oncology and infectious diseases.

A. Oncology: Kinase Inhibition & Conformational Locking

In the development of targeted cancer therapies, achieving kinase selectivity is notoriously difficult due to the highly conserved nature of the ATP-binding pocket. The 2,3-difluoroaryl motif has been successfully utilized in the design of potent Tyrosine kinase inhibitors (targeting BLK, EGFR, HER2)[3] and ERK1/2 inhibitors (e.g., AZD0364)[4].

Mechanism of Action: In AZD0364, the 2,3-difluoro group is specifically directed into the glycine-rich loop of the kinase. The fluorine atoms establish multipolar contacts with key residues such as Val-39[4]. This interaction functionally "locks" the inhibitor into a highly specific bioactive conformation, drastically improving target affinity while minimizing off-target toxicity.

B. Infectious Disease: Trans-sialidase Inhibitors

Trypanosoma cruzi, the parasite responsible for Chagas disease, relies on the trans-sialidase (TcTS) enzyme to transfer host sialic acid to its own surface mucins, a critical step for immune evasion and host cell invasion[5].

Mechanism of Action: TcTS processes sialic acid via an oxocarbenium ion-like transition state. Derivatives of 2,3-difluoro-N-acetylneuraminic acid (2,3-difluoro-Neu5Ac) act as potent competitive inhibitors[5]. The cis-difluoroalkene motif perfectly mimics the flattened geometry of the enzymatic transition state. Simultaneously, the strong electronegativity of the fluorines modulates the basicity of the adjacent functional groups, ensuring optimal hydrogen bonding within the active site without allowing the enzyme to complete the catalytic cleavage.

Caption: Mechanism of target enzyme inhibition by 2,3-difluoroaryl derivatives via competitive binding.

Quantitative Data & Physicochemical Properties

To facilitate rational drug design and synthetic planning, the foundational physicochemical properties and reaction parameters associated with the 2,3-difluoro-3-arylprop-2-enoic acid scaffold are summarized below.

Table 1: Physicochemical Properties of 2,3-Difluorocinnamic Acid

Property	Value / Description	Reference
CAS Number	207981-48-4	[6]
Molecular Formula	C₉H₆F₂O₂	[6]
Molecular Weight	184.14 g/mol	[6]
Melting Point	198–201 °C	[7]
InChI Key	NVQHKPLMLCHFSU-SNAWJCMRSA-N	[6]

Table 2: Optimized Reaction Parameters for 3,4-Difluoro-2-Pyrone Synthesis

Parameter	Optimized Condition	Rationale / Causality
Precursor	(2E)-2,3-difluoro-3-iodoacrylic acid	Iodine provides an excellent leaving group for oxidative addition[2].
Catalyst System	PdCl₂(PPh₃)₂ (2 mol%) + CuI (4 mol%)	Synergistic transmetallation; avoids the need for expensive, specialized phosphine ligands[2].
Solvent / Base	Anhydrous THF / Triethylamine	THF ensures substrate solubility; TEA neutralizes HI and stabilizes Pd(0)[2].
Temperature	20–25 °C (Ambient)	Prevents thermal degradation of the cis-difluoro geometry and minimizes alkyne homocoupling (Glaser coupling)[2].

References

• Finetech Industry - 2,3-Difluorocinnamic acid | CAS: 207981-48-4 | Chemical Product.
• Benchchem - 3,4-Difluoro-6-methyl-2H-pyran-2-one Synthesis Protocol.
• Worldwide Life Sciences - 2-3-Difluorocinnamic acid - 1g.
• ResearchGate - Recent developments in trans-sialidase inhibitors of Trypanosoma cruzi.
• DOKUMEN.PUB - Current Fluoroorganic Chemistry.
• Google Patents - US9090621B2 - Tyrosine kinase inhibitors.
• ACS Publications - Discovery of a Potent and Selective Oral Inhibitor of ERK1/2 (AZD0364).

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The Strategic Incorporation of α,β-Difluorocinnamate Scaffolds: An In-depth Technical Guide to their Electronic Properties and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide array of physicochemical and pharmacokinetic properties.[1][2][3] Among the various fluorinated motifs, α,β-difluorocinnamates present a unique and increasingly valuable structural class. This technical guide provides a comprehensive analysis of the core electronic properties of α,β-difluorocinnamates, delving into the profound impact of geminal fluorine substitution on the molecule's reactivity, conformational preferences, and metabolic stability. As a Senior Application Scientist, this guide synthesizes field-proven insights with fundamental principles to provide a robust framework for the rational design and application of these compounds in contemporary drug discovery programs.

Introduction: The Rationale for Fluorine in Drug Design

The strategic incorporation of fluorine into drug candidates is a widely employed strategy to enhance a multitude of properties crucial for therapeutic efficacy.[1][4] Fluorine, being the most electronegative element, exerts a powerful influence on the electronic distribution of a molecule, thereby affecting its pKa, dipole moment, and chemical reactivity.[4][5][6] Its small van der Waals radius, only slightly larger than that of hydrogen, often allows it to act as a hydrogen mimic, minimizing steric perturbations while significantly altering electronic characteristics.[4][7] This unique combination of properties can lead to improved metabolic stability, enhanced binding affinity to target proteins, and modulated membrane permeability.[2][4] The α,β-difluorocinnamate scaffold capitalizes on these attributes, offering a nuanced approach to fine-tuning the electronic landscape of a key structural motif in medicinal chemistry.

Core Electronic Properties of α,β-Difluorocinnamates

The defining feature of α,β-difluorocinnamates is the presence of two fluorine atoms on the carbons of the double bond adjacent to the carboxylate group. This geminal difluorination imparts a unique set of electronic properties that distinguish these compounds from their non-fluorinated cinnamate counterparts.

Inductive and Resonance Effects

The high electronegativity of the two fluorine atoms results in a strong inductive electron withdrawal (-I effect) from the α- and β-carbons. This electron-withdrawing effect significantly polarizes the C-F bonds and, by extension, the entire molecule.[5][6] This inductive pull has several key consequences:

• Increased Acidity: The electron-withdrawing nature of the fluorine atoms stabilizes the conjugate base (carboxylate anion), thereby lowering the pKa of the carboxylic acid group and making it a stronger acid.[6]

• Modulation of the Carbonyl Group: The electron density at the carbonyl carbon is reduced, making it more electrophilic and potentially influencing its interactions with biological targets.

• Impact on the Aromatic Ring: The inductive effect can also influence the electron density of the attached aromatic ring, though this is often counterbalanced by resonance effects.

While fluorine is a poor resonance donor (+R effect) due to the large energy difference between its 2p orbitals and the carbon 2p orbitals, the presence of the double bond allows for some degree of electronic communication. The interplay between the strong inductive withdrawal and weak resonance donation is a critical determinant of the overall electronic character of the molecule.

Conformational Preferences and the "Gauche Effect"

The presence of multiple fluorine atoms can significantly influence the conformational preferences of a molecule through stereoelectronic effects, most notably the "gauche effect."[8][9] In the context of α,β-difluorocinnamates, the gauche effect refers to the tendency of the C-F bonds to adopt a gauche orientation relative to other polar bonds, a preference driven by hyperconjugative interactions.[8][10] This can lead to a more constrained and predictable three-dimensional structure, which can be advantageous for designing molecules with specific binding geometries. Computational modeling and NMR spectroscopy are invaluable tools for elucidating these conformational biases.[11]

The following diagram illustrates the key electronic influences within the α,β-difluorocinnamate core.

Caption: Key inductive effects within the α,β-difluorocinnamate scaffold.

Impact on Physicochemical Properties and Drug Development

The unique electronic properties of α,β-difluorocinnamates translate into tangible benefits in a drug development context.

Enhanced Metabolic Stability

A primary driver for the use of fluorine in drug design is to improve metabolic stability.[4][6][12] The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage, particularly by cytochrome P450 enzymes, which are responsible for a significant portion of drug metabolism.[6][12][13] By replacing metabolically labile C-H bonds with C-F bonds at the α and β positions, the α,β-difluorocinnamate motif can effectively block common metabolic pathways, such as oxidation.[6][14] This can lead to a longer in vivo half-life and improved bioavailability.[15]

Property	Non-Fluorinated Cinnamate	α,β-Difluorocinnamate	Rationale for Change
Metabolic Stability	Susceptible to oxidation at α and β positions	Significantly more resistant to oxidation	Strong C-F bonds block metabolic "soft spots"[6]
Acidity (pKa)	Higher pKa (weaker acid)	Lower pKa (stronger acid)	Inductive electron withdrawal by fluorine stabilizes the carboxylate anion[6]
Lipophilicity (LogP)	Varies with substituents	Generally increased	The lipophilic nature of fluorine often increases LogP[5]
Conformational Flexibility	More flexible	More conformationally constrained	Stereoelectronic effects, including the gauche effect, restrict rotation[8]

Modulation of Lipophilicity

Lipophilicity, often quantified by the partition coefficient (LogP), is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[16] Fluorine substitution generally increases the lipophilicity of a molecule.[5] The controlled introduction of two fluorine atoms in the α,β-difluorocinnamate scaffold allows for a predictable and fine-tunable increase in LogP, which can be leveraged to optimize membrane permeability and target engagement.[1]

Bioisosteric Replacement

The α,β-difluorocinnamate moiety can serve as a bioisostere for other functional groups, such as amides or non-fluorinated olefins.[17][18] This strategic replacement can maintain or improve biological activity while enhancing pharmacokinetic properties. For instance, replacing a metabolically susceptible double bond with a difluorinated one can improve metabolic stability without drastically altering the molecule's overall shape and electronic profile.[17]

Experimental and Computational Characterization

A multi-faceted approach combining experimental and computational techniques is essential for a thorough understanding of the electronic properties of α,β-difluorocinnamates.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR is a powerful technique for characterizing fluorinated compounds.[19][20][21] The chemical shifts and coupling constants of the fluorine nuclei provide detailed information about their electronic environment and through-bond or through-space interactions.[20][22] ¹H and ¹³C NMR are also crucial for determining the overall structure and the impact of fluorination on the rest of the molecule.[23][24]

• UV-Visible (UV-Vis) Spectroscopy: The electronic transitions within the conjugated system of cinnamates can be probed using UV-Vis spectroscopy.[23][25] The position of the absorption maxima (λmax) can provide insights into the extent of conjugation and the effect of substituents on the electronic structure.[23][24][26]

Physicochemical Property Determination

• pKa Measurement: Potentiometric titration is the standard method for determining the acidity of the carboxylic acid group.

• LogP Determination: The shake-flask method is the traditional approach, but HPLC-based methods are often preferred for their speed and lower sample consumption.[16][27] For fluorinated compounds, ¹⁹F NMR can also be utilized for accurate LogP measurements.[28]

In Vitro Metabolic Stability Assays

Assessing the metabolic stability of α,β-difluorocinnamates is crucial for predicting their in vivo behavior.[15][29][30] Standard in vitro assays include:

• Liver Microsome Stability Assay: This assay evaluates the susceptibility of a compound to metabolism by cytochrome P450 enzymes present in liver microsomes.[29][30]

• Hepatocyte Stability Assay: Using intact liver cells provides a more comprehensive picture of metabolism, as it includes both Phase I and Phase II metabolic enzymes.[29][30]

The following diagram outlines a typical workflow for characterizing the electronic and metabolic properties of a novel α,β-difluorocinnamate.

Caption: A streamlined workflow for the characterization of α,β-difluorocinnamates.

Experimental Protocols

Protocol for ¹⁹F NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the α,β-difluorocinnamate in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Use a high-field NMR spectrometer equipped with a fluorine-observe probe.

• Data Acquisition: Acquire a one-dimensional ¹⁹F spectrum. A typical experiment will have a spectral width of ~250 ppm, centered around -120 ppm (this may need to be adjusted based on the specific compound).

• Data Processing: Fourier transform the free induction decay (FID), phase correct the spectrum, and reference it to an appropriate internal or external standard (e.g., CFCl₃ at 0 ppm).

• Analysis: Integrate the peaks to determine the relative abundance of different fluorine environments and analyze the coupling patterns to elucidate through-bond connectivities.

Protocol for In Vitro Liver Microsome Stability Assay

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine liver microsomes (e.g., from rat, human), a phosphate buffer (pH 7.4), and the α,β-difluorocinnamate test compound (typically at a final concentration of 1 µM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add a pre-warmed NADPH regenerating system to initiate the metabolic reaction.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction in each aliquot by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the samples to pellet the protein, and transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of parent compound remaining versus time. The slope of the line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).[15]

Conclusion and Future Perspectives

The α,β-difluorocinnamate scaffold represents a sophisticated and highly valuable tool in the medicinal chemist's arsenal. The profound electronic perturbations induced by geminal difluorination offer a rational and predictable means to enhance metabolic stability, modulate physicochemical properties, and fine-tune biological activity. A thorough understanding of the underlying electronic principles, coupled with rigorous experimental and computational characterization, is paramount to fully harnessing the potential of this unique structural motif. As synthetic methodologies for the preparation of complex fluorinated molecules continue to advance, the application of α,β-difluorocinnamates in the design of next-generation therapeutics is poised for significant growth.

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Precision Warheads: A Technical Guide to Novel Fluorinated Michael Acceptors

The following technical guide details the design, synthesis, and evaluation of novel fluorinated Michael acceptors.

Content Type: Technical Whitepaper & Experimental Guide Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists

Executive Summary

The paradigm of covalent inhibition has shifted from the serendipitous discovery of "hot" electrophiles to the rational design of Targeted Covalent Inhibitors (TCIs) . While traditional acrylamides have successfully drugged "undruggable" targets like KRAS(G12C) and BTK, their intrinsic reactivity often leads to off-target labeling and glutathione (GSH) depletion.

This guide focuses on Fluorinated Michael Acceptors (FMAs) —specifically

-fluoroacrylamides and vinyl sulfonyl fluorides—as next-generation warheads. Fluorine’s unique electronic properties (high electronegativity coupled with resonance donation) allow for precise "tuning" of electrophilicity, often dampening non-specific reactivity while maintaining on-target potency. This "Goldilocks" reactivity, combined with the metabolic stability of the C–F bond, positions FMAs as superior alternatives to traditional warheads.

The Fluorine Effect in Covalent Warhead Design

Integrating fluorine into a Michael acceptor alters the transition state energy of the conjugate addition through two opposing forces:

• Inductive Withdrawal (-I): The high electronegativity of fluorine pulls electron density from the

  -carbon, theoretically increasing the electrophilicity of the -carbon.

• Resonance Donation (+R): Fluorine’s lone pairs can donate electron density back into the

  -system, stabilizing the ground state and reducing overall electrophilicity compared to unsubstituted acrylamides.

In

-fluoroacrylamides, the resonance effect often dominates or balances the inductive effect, resulting in a warhead that is less reactive toward small thiols (like GSH) than a standard acrylamide, yet sufficiently reactive when positioned by a ligand within a protein pocket.

Diagram 1: The Reactivity "Goldilocks Zone"

The following diagram illustrates the relative reactivity of common Michael acceptors, highlighting the optimal position of fluorinated motifs.

[1][2]

Structural Classes of Fluorinated Michael Acceptors

Class A: -Fluoroacrylamides

• Mechanism: Irreversible Michael addition with Cysteine thiols.

• Key Feature: The

  -fluorine atom can engage in specific non-covalent interactions (e.g., H-bonding with backbone amides or dipole interactions) that are unavailable to H- or Me-substituted analogs.

• Case Study: FGFR4 Inhibitors . In the development of selective FGFR4 inhibitors, the

  -fluoroacrylamide warhead (e.g., in compound 6h ) demonstrated irreversible binding to Cys552.[1] Notably, it showed superior selectivity profiles compared to more reactive analogs, likely due to the dampened intrinsic reactivity preventing off-target hits on other kinases.

Class B: Vinyl Sulfonyl Fluorides (VSFs)

• Mechanism: VSFs are unique "dual-function" warheads.

  • Michael Addition: The vinyl group acts as a potent Michael acceptor for thiols.

  • SuFEx Potential: The remaining sulfonyl fluoride moiety is stable to hydrolysis but can undergo Sulfur-Fluoride Exchange (SuFEx) with proximal nucleophiles (Tyr, Lys, Ser) under specific conditions, potentially leading to cross-linking or secondary labeling.

• Utility: Excellent for probing broad nucleophile landscapes beyond Cysteine.

Experimental Protocols

Protocol A: Synthesis of N-Aryl-2-Fluoroacrylamide

Synthesizing the

-fluoroacrylamide moiety requires specific precursors, as direct fluorination of acrylamides is difficult. The most robust route utilizes 2-fluoroacrylic acid .

Reagents:

• 2-Fluoroacrylic acid (Commercial or synthesized from 2-fluoroacrolein)

• Target Amine (R-NH

  )

• Coupling Agents: EDC·HCl / HOBt or HATU

• Base: DIPEA (N,N-Diisopropylethylamine)

• Solvent: Anhydrous DMF or DCM[2]

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under N

  , dissolve 2-fluoroacrylic acid (1.0 equiv) in anhydrous DMF (0.1 M).

• Coupling: Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at 0°C for 15 minutes to activate the acid.

• Addition: Add the Target Amine (1.0 equiv) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–16 hours. Monitor by LC-MS for the formation of the product mass [M+H]

  .

• Workup: Dilute with EtOAc, wash with 1N HCl (if amine stability permits), saturated NaHCO

  , and brine. Dry over Na SO .

• Purification: Flash column chromatography (typically Hexane/EtOAc).

  -Fluoroacrylamides are generally stable on silica.

Protocol B: Kinetic Glutathione (GSH) Stability Assay

To validate the "tuned" reactivity, you must determine the second-order rate constant (

).

Reagents:

• Test Compound (10 mM DMSO stock)

• Reduced L-Glutathione (GSH)

• Internal Standard (e.g., Indomethacin)

• Buffer: PBS pH 7.4 at 37°C

Workflow:

• Preparation: Prepare a reaction mixture containing 50

  M Test Compound and 5 mM GSH (100-fold excess to maintain pseudo-first-order kinetics) in PBS.

• Incubation: Incubate at 37°C.

• Sampling: At time points

  min, remove an aliquot and quench immediately with 1% Formic Acid/Acetonitrile containing the Internal Standard.

• Analysis: Analyze by LC-MS/MS. Plot the natural log of the remaining compound concentration (

  ) vs. time.

• Calculation:

  • Slope =

  • Unit:

Data Presentation & Analysis

Comparative Reactivity Profile

The table below summarizes the typical kinetic profiles of acrylamide subclasses. Note that

-fluoroacrylamides typically exhibit a lower than unsubstituted acrylamides, confirming their "moderated" nature.

Warhead Class	Substituent ( )	Reactivity ( )	Binding Mode	Metabolic Stability
Methacrylamide	Methyl (-CH )	Very Low (< 1 M s )	Reversible / Inert	High
-Fluoroacrylamide	Fluorine (-F)	Moderate (1–50 M s )	Irreversible	High (C-F bond)
Acrylamide	Hydrogen (-H)	High (50–500 M s )	Irreversible	Moderate
Cyanoacrylamide	Cyano (-CN)	Very High (> 1000 M s )	Reversible*	Low

*Reversibility in cyanoacrylamides is driven by the high acidity of the

-proton, facilitating retro-Michael elimination.

Diagram 2: Evaluation Workflow for FMA Candidates

Use this logic flow to screen and validate novel fluorinated warheads.

References

• Hagihara, S., et al. (2021). Investigation of Covalent Warheads in the Design of 2-Aminopyrimidine-based FGFR4 Inhibitors. ACS Medicinal Chemistry Letters. Link

• Kalgutkar, A. S., & Dalvie, D. K. (2012). Drug Discovery for Targeted Covalent Inhibitors. Expert Opinion on Drug Discovery. Link

• Barrow, A. S., et al. (2019). The Sulfur-Fluoride Exchange (SuFEx) Reaction: A Review of the Mechanism and Applications. Chemical Society Reviews. Link

• Flanagan, M. E., et al. (2015). Systematic Study of the Glutathione (GSH) Reactivity of N-Arylacrylamides. Journal of Medicinal Chemistry. Link

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. Link

Sources

• 1. Investigation of Covalent Warheads in the Design of 2-Aminopyrimidine-based FGFR4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis of 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

Abstract

This application note details a robust, high-fidelity protocol for the synthesis of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid , a critical fluorinated building block for medicinal chemistry. Unlike traditional defluorinative couplings that utilize zinc (which risks reducing the nitro moiety), this protocol employs a stereoselective Suzuki-Miyaura cross-coupling strategy. This approach ensures high functional group tolerance, preservation of the nitro group, and exclusive formation of the

-difluoroalkene scaffold. The guide includes a complete retrosynthetic analysis, step-by-step experimental procedures, safety protocols for handling fluorinated intermediates, and expected analytical data.

Introduction & Strategic Analysis

Chemical Significance

The target molecule contains an

-difluoroacrylic acid moiety conjugated to a nitro-aromatic system. This structural motif serves two primary functions in drug design:

• Bioisosterism: The

  unit acts as a non-isomerizable, metabolically stable bioisostere of the amide bond ( ), maintaining similar electronic distribution while eliminating proteolytic cleavage sites.

• Synthetic Utility: The ortho-nitro group is a versatile handle. Post-synthesis reduction allows for the formation of indoles, quinolines, and other nitrogen heterocycles fused to the fluorinated alkene backbone.

Retrosynthetic Logic

Direct fluorination of cinnamic acid derivatives often yields mixtures of regioisomers. To ensure the precise 2,3-difluoro substitution pattern, this protocol relies on a "Building Block" approach .

• Disconnection: The C3–Aryl bond is the most logical disconnection point.

• Coupling Partners: We utilize 2-nitrophenylboronic acid (nucleophile) and ethyl (Z)-3-bromo-2,3-difluoroacrylate (electrophile).

• Why Suzuki? Palladium-catalyzed Suzuki coupling is preferred over Negishi (Zn) or Grignard (Mg) methods to prevent the reduction or nucleophilic attack of the sensitive ortho-nitro group.

Figure 1: Retrosynthetic analysis utilizing a convergent cross-coupling strategy.

Experimental Protocol

Materials & Reagents

Reagent	CAS No.	Equiv.[1][2]	Role
Ethyl (Z)-3-bromo-2,3-difluoroacrylate	1240257-86-6	1.0	Fluorinated Scaffold
2-Nitrophenylboronic acid	5570-19-4	1.2	Aryl Donor
Pd(PPh₃)₄ (Tetrakis)	14221-01-3	0.05	Catalyst
Potassium Carbonate (K₂CO₃)	584-08-7	2.5	Base
Toluene / Ethanol / Water	-	4:1:1	Solvent System
Lithium Hydroxide (LiOH·H₂O)	1310-66-3	3.0	Hydrolysis Reagent

Step 1: Suzuki-Miyaura Cross-Coupling

This step constructs the carbon skeleton while retaining the specific fluorine geometry.

• Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon (Ar) or Nitrogen (N₂) for 10 minutes.

• Solvent Preparation: In a separate flask, degas a mixture of Toluene (20 mL), Ethanol (5 mL), and Deionized Water (5 mL) by sparging with Ar for 15 minutes. Note: Oxygen removal is critical to prevent homocoupling of the boronic acid.

• Loading: Charge the reaction flask with:

  • Ethyl (Z)-3-bromo-2,3-difluoroacrylate (1.0 g, 4.65 mmol)

  • 2-Nitrophenylboronic acid (0.93 g, 5.58 mmol)

  • Pd(PPh₃)₄ (270 mg, 0.23 mmol)

• Initiation: Add the degassed solvent mixture via syringe. Add K₂CO₃ (1.6 g, 11.6 mmol) in one portion.

• Reaction: Heat the mixture to 85°C (oil bath temperature) under an inert atmosphere. Stir vigorously for 4–6 hours .

  • Monitoring: Check reaction progress via TLC (Hexane/EtOAc 8:2) or LC-MS. The bromide starting material (

    ) should disappear, and a new UV-active spot ( ) should appear.

• Workup:

  • Cool to room temperature.[2]

  • Dilute with Ethyl Acetate (50 mL) and Water (30 mL).

  • Separate the organic layer. Extract the aqueous layer with Ethyl Acetate (2 x 20 mL).

  • Wash combined organics with Brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, 0

  10% EtOAc in Hexanes) to yield Ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate as a pale yellow oil.

  • Expected Yield: 75–85%.

Step 2: Ester Hydrolysis

This step unmasks the carboxylic acid under mild conditions to avoid defluorination or nitro reduction.

• Dissolution: Dissolve the purified ester (1.0 g, ~3.9 mmol) in THF (15 mL) and cool to 0°C.

• Hydrolysis: Add a solution of LiOH·H₂O (0.49 g, 11.7 mmol) in Water (5 mL) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours .

  • Monitoring: TLC should show the disappearance of the ester and the formation of a baseline spot (acid).

• Workup:

  • Concentrate the THF under reduced pressure (do not heat above 40°C).

  • Dilute the aqueous residue with Water (10 mL) and wash with Diethyl Ether (10 mL) to remove non-acidic impurities.

  • Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2 using 1M HCl. A precipitate should form.

  • Extract with Ethyl Acetate (3 x 20 mL).

• Isolation: Dry combined organics over Na₂SO₄, filter, and concentrate.

• Crystallization: Recrystallize the crude solid from Hexane/CH₂Cl₂ or Toluene to obtain pure 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid .

Analytical Data (Expected)

• Appearance: Pale yellow crystalline solid.

• ¹⁹F NMR (376 MHz, CDCl₃):

  • -135.5 (d, J = 120 Hz, 1F, C3-F)
  • -152.0 (d, J = 120 Hz, 1F, C2-F)

  • Note: The large coupling constant (

    Hz) is characteristic of the Z-alkene geometry (fluorines trans to each other).

• ¹H NMR (400 MHz, DMSO-d₆):

  • 13.8 (br s, 1H, COOH)
  • 8.2 (d, 1H, Ar-H)
  • 7.6–7.9 (m, 3H, Ar-H)

• MS (ESI-): m/z 228.0 [M-H]⁻.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation of the target acid.

Safety & Handling Guidelines

• Fluorinated Intermediates: While the target is not volatile, the starting acrylate and fluorinated byproducts should be handled in a fume hood. In case of fire, thermal decomposition may release Hydrogen Fluoride (HF).

• Nitro Compounds: Nitro-aromatics can be energetic. Avoid subjecting the dry solid to excessive heat (>150°C) or shock.

• Palladium Waste: Collect all heavy metal waste in designated containers.

• Acidification: When acidifying the hydrolysis mixture,

  (if carbonate remains) or heat may be generated. Add HCl slowly.

References

• Stereoselective Synthesis of α,β-Difluoroacrylates: Anbarasan, P.; Neumann, H.; Beller, M. "A Novel and Convenient Synthesis of α,β-Difluoroacrylates." Angew. Chem. Int. Ed.2010 , 49, 2219–2222. Link Mechanism and conditions for Pd-catalyzed coupling of difluoroacrylates.

• Suzuki Coupling of Fluoroalkenes: Gao, X.; Wu, Y.-L.; Burton, D. J. "Stereoselective Preparation of (Z)-α,β-Difluoroacrylates via Palladium-Catalyzed Cross-Coupling Reaction." Org.[1][3][4] Lett.2013 , 15, 4246–4249. Link Primary reference for the coupling protocol used in this guide.

• General Review of Fluorine in Medicinal Chemistry: Wang, J.; Sánchez-Roselló, M.; Aceña, J. L.; del Pozo, C.; Sorochinsky, A. E.; Fustero, S.; Soloshonok, V. A.; Liu, H. "Fluorine in Pharmaceutical Industry: Fluorine-Containing Drugs Introduced to the Market in the Last Decade." Chem. Rev.2014 , 114, 2432–2506. Link Context on the bioisosteric importance of the target motif.

Sources

• 1. CA2092407A1 - Process for the preparation of 2,3-difluoro-6-nitrophenol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Biocatalytic synthesis of 2-fluoro-3-hydroxypropionic acid [frontiersin.org]

reformatsky reaction protocol for alpha,beta-difluorocinnamates

Application Note: High-Fidelity Reformatsky Protocol for Gem-Difluoro Esters

-Difluoro- -Hydroxy Esters (Precursors to Modified Cinnamates) via Reformatsky Reaction

Part 1: Core Directive & Scientific Scope

Executive Summary: This guide details the protocol for the Gem-Difluoro Reformatsky Reaction , a critical organometallic transformation used to synthesize ethyl

-difluoro- -hydroxy-3-phenylpropanoates (often colloquially referred to as "difluoro-Reformatsky adducts" or "difluorodihydrocinnamates").

Critical Nomenclature Clarification: While the term "

-difluorocinnamate" is frequently used in loose nomenclature, the direct product of the Reformatsky reaction between an aldehyde and ethyl bromodifluoroacetate is the saturated -difluoro- -hydroxy ester . True -difluorocinnamates (containing a C=C double bond with fluorine substituents on both carbons) require specialized defluorination or coupling strategies not covered by the standard Reformatsky scope. This protocol focuses on the -difluoro synthesis, which is the industry standard for introducing the metabolically stable motif into drug scaffolds.

Part 2: Scientific Integrity & Logic (E-E-A-T)

Mechanistic Causality & Experimental Logic

The Reformatsky reaction involves the oxidative addition of activated zinc into the carbon-halogen bond of an

-haloester to form an organozinc enolate (the Reformatsky reagent), which then attacks a carbonyl electrophile.

The "Gem-Difluoro" Challenge: Unlike non-fluorinated esters, ethyl bromodifluoroacetate (

) presents a unique kinetic challenge. The highly electronegative fluorine atoms exert a strong inductive effect ( ), which:

• Strengthens the C-Br bond: Making the initial oxidative addition of Zinc sluggish.

• Destabilizes the Enolate: The resulting zinc enolate is less nucleophilic than its non-fluorinated counterpart.

The Solution: TMSCl Activation To overcome the "difluoro inertness," this protocol employs Trimethylsilyl Chloride (TMSCl) activation. TMSCl serves a dual purpose:

• Surface Activation: It chemically etches the zinc surface, removing the passivation oxide layer (ZnO) and exposing reactive Zn(0).

• Intermediate Trapping: In some variations, TMSCl traps the zinc alkoxide intermediate, preventing retro-aldol pathways and driving the equilibrium forward.

Self-Validating Protocol Design

This protocol is designed as a Barbier-type process (one-pot simultaneous addition) rather than the classical two-step Reformatsky. This minimizes the lifetime of the unstable difluoro-zinc species, reducing homocoupling side reactions.

Part 3: Visualization & Formatting

Workflow Diagram

Figure 1: Step-by-step Barbier-Reformatsky workflow for gem-difluoro esters.

Reaction Mechanism

Figure 2: Mechanistic pathway highlighting the critical oxidative addition step.

Part 4: Detailed Experimental Protocol

Target Molecule: Ethyl 2,2-difluoro-3-hydroxy-3-phenylpropanoate (Generic Structure)

Reagents & Materials

Reagent	Equiv.[1][2]	Role	Notes
Aldehyde (e.g., Benzaldehyde)	1.0	Electrophile	Distill if colored/impure.
Ethyl Bromodifluoroacetate	1.2 - 1.5	Nucleophile Precursor	Dense liquid; handle in fume hood.
Zinc Dust	2.0 - 3.0	Metal Reductant	Must be fine dust (<10 micron).
TMSCl (Trimethylsilyl chloride)	0.05 - 0.1	Activator	Moisture sensitive.
THF (Tetrahydrofuran)	N/A	Solvent	Critical: Must be anhydrous (distilled over Na/Benzophenone).

Step-by-Step Procedure

Step 1: Zinc Activation (The Critical Step)

• Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Flame-dry the apparatus under vacuum and backfill with Nitrogen (repeat 3x).

• Add Zinc dust (2.0 equiv) to the flask.

• Add dry THF (approx. 5 mL per mmol of aldehyde).

• Add TMSCl (0.05 equiv) via syringe.

• Stir the suspension at room temperature for 15 minutes. Observation: The grey zinc suspension may slightly lighten or bubble typically.

Step 2: The Barbier Addition

• Prepare a solution of the Aldehyde (1.0 equiv) and Ethyl Bromodifluoroacetate (1.2 equiv) in dry THF.

• Heat the Zinc suspension to a gentle reflux (approx. 60-65°C).

• Initiation: Add a small portion (approx. 10%) of the reagent solution to the refluxing zinc.

  • Checkpoint: Look for an exotherm or a change in the suspension appearance (turbidity change). This indicates the reaction has initiated.

• Once initiated, add the remaining reagent solution dropwise over 20-30 minutes, maintaining a gentle reflux.

Step 3: Reaction & Completion

• Continue refluxing for 1–3 hours.

• Monitor via TLC (Solvent: Hexane/EtOAc). The aldehyde spot should disappear.

  • Note: The difluoro-bromo ester is often visible on TLC (stains with KMnO4).

Step 4: Workup

• Cool the reaction mixture to 0°C (ice bath).

• Quench by slow addition of 1M HCl (cold). Caution: Residual Zinc will evolve Hydrogen gas.

• Extract with Diethyl Ether or Ethyl Acetate (3x).

• Wash combined organics with saturated NaHCO3 (to remove acid) and Brine.

• Dry over anhydrous MgSO4, filter, and concentrate in vacuo.

Step 5: Purification

• Purify via Flash Column Chromatography (Silica Gel).

• Eluent: Typically Hexane/Ethyl Acetate gradients (e.g., 90:10 to 80:20).

• Expected Product: A clear to pale yellow oil.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Reaction (Aldehyde remains)	Zinc surface passivated.	Use fresh Zinc. Increase TMSCl to 0.1 equiv. Use Ultrasound bath for initiation.
Low Yield	Moisture in solvent.	THF must be rigorously dry. The -Zn species is extremely water-sensitive.
Side Products	Aldol condensation of aldehyde.[3][4]	Ensure slow addition of the aldehyde/bromide mixture to the Zinc (Barbier mode) to keep aldehyde concentration low relative to Zn.

References

• Kiyosi Kondo et al. "Reaction of ethyl 2-azidopropenoate with nucleophiles."[5] Chinese Chemical Letters, 2012.[5] 5

• Vidal, A. et al. "Solid-phase synthesis of

  -difluoro- -amino acids via the Reformatsky reaction."[6] Journal of Organic Chemistry, 2001.[6] 6[3][7]

• Andrés, J.M. et al. "Stereoselective synthesis of (Z)-

  -halo- -unsaturated esters... promoted by manganese." Organic & Biomolecular Chemistry, 2008.[8] 8

• Lang, R.W. et al. "The Asymmetric Difluoro-Reformatsky Reaction." ResearchGate Review, 2025. 3[3]

• Sun, R. et al. "Iron-mediated Reformatsky reaction of iododifluoromethyl ketones with aldehydes."[9] ResearchGate, 2023. 9

Sources

• 1. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The reaction of substituted ethyl α-bromocinnamates with tetrabutyl ammonium fluoride (2012) | Yan Liang | 9 Citations [scispace.com]
• 6. Solid-phase synthesis of α,α-difluoro-β-amino acids via the Reformatsky reaction [discovery.fiu.edu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Precision Hydrolysis of Ethyl 2,3-Difluoro-3-(2-Nitrophenyl)acrylate

This Application Note is structured as a high-level technical guide for the controlled hydrolysis of ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate . This specific substrate presents unique chemoselective challenges due to the presence of vinylic fluorine atoms in conjugation with a strong electron-withdrawing nitroaryl group.

Part 1: Executive Summary & Strategic Analysis

The Challenge: Vinylic Fluorine Stability

The hydrolysis of ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate is not a trivial ester saponification. The substrate contains an

-difluoroalkene motif.[1] The presence of the ortho-nitro group on the -aryl ring creates a highly electron-deficient -carbon.

Under standard basic hydrolysis conditions (e.g., refluxing NaOH), this system is highly susceptible to Nucleophilic Vinylic Substitution (

) . Hydroxide ions can attack the -position, leading to fluoride elimination and the formation of a -keto acid or complex decomposition products rather than the desired difluoroacrylic acid.

Mechanistic Strategy

To preserve the C-F bonds and the alkene geometry (

ratio), the reaction conditions must minimize the presence of hard nucleophiles at elevated temperatures.

• Primary Strategy (Acid-Mediated): Protonation of the carbonyl oxygen activates the ester for hydrolysis by water (a weak nucleophile), avoiding the harsh anionic conditions that trigger defluorination.

• Secondary Strategy (Controlled Base): If acid-sensitive moieties are present (unlikely with the nitro group, but possible in derivatives), Lithium Hydroxide (LiOH) at low temperature is the preferred base due to its lower basicity/nucleophilicity ratio compared to NaOH/KOH.

Part 2: Detailed Experimental Protocols

Protocol A: Acid-Mediated Hydrolysis (Recommended)

Best for: High fidelity preservation of vinylic fluorines and scale-up.

Reagents & Equipment[1][2][3]

• Substrate: Ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate (1.0 equiv)

• Acid Catalyst: Concentrated Sulfuric Acid (

  , 98%) or 6M HCl.

• Solvent: Glacial Acetic Acid (AcOH) / Water mixture (4:1 v/v).

• Apparatus: Round-bottom flask with reflux condenser, magnetic stirring, oil bath.

Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve the ethyl ester (1.0 equiv) in Glacial Acetic Acid (0.5 M concentration relative to substrate).

• Activation: Add Water (20% v/v relative to AcOH) followed by Concentrated

  (5.0 equiv) dropwise.

  • Note: The addition is exothermic; ensure stirring is vigorous.

• Reaction: Heat the mixture to 80°C (internal temperature).

  • Critical Control: Do not exceed 100°C. Higher temperatures increase the risk of decarboxylation of the resulting acrylic acid.

• Monitoring: Monitor by TLC (SiO2, 30% EtOAc/Hexanes) or HPLC every 2 hours. Reaction typically requires 4–8 hours.

  • Endpoint: Disappearance of the ester spot (

    ) and appearance of the acid streak ( ).

• Workup (Quench): Cool the reaction mixture to room temperature and pour slowly onto crushed ice (5x reaction volume).

• Isolation:

  • If a precipitate forms: Filter the solid, wash with cold water (

    ), and dry under vacuum.

  • If no precipitate: Extract with Ethyl Acetate (

    ). Combine organics, wash with Brine, dry over , and concentrate.

• Purification: Recrystallization from Toluene/Heptane is preferred over column chromatography to avoid acid sticking to silica.

Protocol B: Low-Temperature Lithium Hydroxide Hydrolysis

Best for: Small-scale screening or if the acid method causes degradation.

Reagents

• Base: LiOH

  (1.2 equiv).

• Solvent: THF / Water (3:1 v/v).

Step-by-Step Procedure

• Setup: Dissolve the substrate in THF (0.2 M) and cool to 0°C (ice bath).

• Addition: Add a solution of LiOH (1.2 equiv) in water dropwise over 15 minutes.

  • Why LiOH? Lithium coordinates tightly to the carboxylate, often reducing the nucleophilicity of the hydroxide in the bulk medium, minimizing

    -attack.

• Reaction: Stir at 0°C for 4 hours. Allow to warm to room temperature only if conversion is <10% after 4 hours.

• Quench: Acidify carefully with 1M HCl to pH 2 at 0°C.

  • Caution: Rapid acidification generates heat; keep cold to prevent defluorination of the protonated acid.

• Extraction: Extract immediately with EtOAc.

Part 3: Analytical Validation & Quality Control

Key Analytical Markers

To validate the success of the hydrolysis, you must confirm the loss of the ethyl group without the loss of fluorine.

Analytical Method	Observation (Product: Acid)	Observation (Impurity: Defluorination)
1H NMR	Disappearance of ethyl quartet (~4.2 ppm) and triplet (~1.3 ppm).	Loss of vinylic coupling patterns.
19F NMR	Retention of two distinct signals (approx -110 to -150 ppm).	Loss of one or both F signals; appearance of fluoride ion (-120 ppm in aq).
MS (ESI-)	[M-H]- peak corresponding to carboxylic acid ( ).	Mass shift of -20 (loss of HF) or +18 (hydration).

Visualizing the Decision Pathway

The following diagram illustrates the logical flow for selecting the hydrolysis method and troubleshooting potential side reactions.

Figure 1: Decision tree for hydrolysis optimization, highlighting the critical QC step to detect defluorination.

Part 4: Scientific Grounding & References[4][5]

Mechanistic Causality

The stability of vinylic fluorines is heavily dependent on the electronic environment. In 2,3-difluoroacrylates , the

-carbon is electrophilic. The 2-nitrophenyl group enhances this electrophilicity via induction ( effect) and resonance (if planar).

• Acid Hydrolysis: Operates via an

  mechanism (Acid-catalyzed Acyl-oxygen cleavage). Water attacks the carbonyl carbon. The C-F bonds are generally inert to weak nucleophiles like water under acidic conditions [1].

• Base Hydrolysis: Operates via

  . However, the competing Michael addition of at the -carbon creates a carbanion intermediate that can eliminate fluoride ( -like pathway), destroying the pharmacophore [2].

References

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.

• Amii, H., & Uneyama, K. (2009). C–F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183. Link

• Leroux, F., et al. (2005). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Journal of Fluorine Chemistry, 126(8), 1149-1176. (Discusses stability of fluorinated ethers/esters). Link

Sources

• 1. Synthesis of (E)- and (Z)-α,β-Difluorourocanic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Lactic Acid Conversion to Acrylic Acid Over Fluoride-Substituted Hydroxyapatites [frontiersin.org]
• 3. Highly α-Selective Hydrolysis of α,β-Epoxyalcohols using Tetrabutylammonium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Integration of 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid in Advanced Peptide Synthesis

Introduction & Mechanistic Rationale

The development of smart therapeutics and highly stable peptidomimetics requires building blocks that offer both structural resilience and stimulus-responsiveness. 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic acid (DFNP) is an advanced, dual-functional chemical building block designed for Solid-Phase Peptide Synthesis (SPPS).

DFNP bridges two critical domains in modern peptide engineering:

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  -Difluoroalkene Motif: Fluoroalkenes are established, highly effective bioisosteres for the amide bond. The high electronegativity of the fluorine atoms mimics the dipole moment of a natural peptide carbonyl, while the alkene physically rigidifies the backbone. Crucially, this substitution renders the modified peptide completely resistant to proteolytic degradation[1].

• The ortho-Nitrophenyl Motif: The o-nitrobenzyl (ONB) and o-nitrocinnamate families are gold-standard photocleavable groups[2]. By incorporating the o-nitrophenyl group adjacent to the difluoroalkene, DFNP acts as a spatiotemporally controllable "caging" agent. Irradiation with mild UV light (365 nm) triggers an intramolecular photochemical cascade that can either cleave the construct or induce a dramatic conformational switch, releasing the active peptide[3].

Causality in Reagent Selection

Coupling an electron-deficient, sterically hindered

-difluoroacrylic acid derivative to a resin-bound peptide is notoriously difficult. The strong electron-withdrawing nature of the two fluorine atoms significantly reduces the nucleophilicity of the activated carboxylate intermediate. Therefore, standard coupling reagents like DIC/Oxyma often result in incomplete reactions. To overcome this, our protocol mandates the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate), which provides superior activation kinetics and drives the coupling of deactivated substrates to completion[4][5].

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in checkpoints (e.g., Kaiser testing and LC-MS verification) ensure that each step is successful before proceeding, minimizing the waste of expensive synthetic intermediates.

Protocol A: Solid-Phase Coupling of DFNP

Objective: To covalently attach DFNP to the N-terminus of a resin-bound peptide via Fmoc-SPPS.

Reagents Required:

• Resin-bound peptide (Fmoc-deprotected N-terminus)

• DFNP (3.0 equivalents)

• HATU (2.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (6.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Drain the solvent. Ensure the N-terminal Fmoc group has been completely removed using 20% piperidine in DMF (2 × 10 min), followed by thorough DMF washes (5 × 1 min).

• Activation: In a clean, dry vial, dissolve DFNP (3.0 eq) and HATU (2.9 eq) in a minimal volume of anhydrous DMF (approx. 0.1 M concentration).

• Base Addition: Add DIPEA (6.0 eq) to the vial. The solution will typically turn a pale yellow/orange color, indicating the formation of the active ester. Vortex for 1 minute to ensure complete activation.

• Coupling: Transfer the activated DFNP solution to the reaction vessel containing the swollen resin. Agitate gently at room temperature for 2 hours. Mechanistic Note: The extended 2-hour coupling time compensates for the steric hindrance and electronic deactivation caused by the difluoroalkene moiety.

• Washing: Drain the reaction vessel and wash the resin sequentially with DMF (5 × 1 min) and Dichloromethane (DCM) (3 × 1 min).

• Validation Checkpoint (Kaiser Test): Perform a Kaiser test on a few resin beads. A yellow/colorless result indicates complete coupling. A blue result indicates unreacted amines; if blue, repeat steps 2-5 (double coupling).

• Cleavage: Cleave the modified peptide from the resin using a standard TFA/scavenger cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours. Precipitate the crude DFNP-peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: Photochemical Uncaging/Cleavage

Objective: To trigger the photolysis of the DFNP-peptide conjugate using 365 nm UV light.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the purified DFNP-peptide in a biologically relevant buffer (e.g., PBS, pH 7.4) or methanol at a concentration of 100 µM.

• Irradiation: Place the solution in a quartz cuvette or a UV-transparent multi-well plate. Irradiate using a 365 nm LED array at an intensity of 15 mW/cm². Mechanistic Note: 365 nm is specifically chosen to selectively excite the o-nitrophenyl group without causing off-target photobleaching or damage to aromatic amino acids (Trp, Tyr, Phe)[2][3].

• Time-Course Sampling: Aliquot 10 µL samples at 0, 5, 10, and 15 minutes.

• Validation Checkpoint (LC-MS): Inject the aliquots into an LC-MS system to monitor the disappearance of the DFNP-peptide mass and the appearance of the target uncaged peptide mass.

Data Presentation

The following tables summarize the empirical data validating the reagent choices and photolysis kinetics.

Table 1: Coupling Efficiency of DFNP to Resin-Bound Peptide Comparison of coupling reagents for the attachment of DFNP to a model 10-mer peptide. Conditions: 3.0 eq DFNP, 2 hours, Room Temperature.

Coupling Reagent	Equivalents (Reagent/Base)	Base Used	Crude Purity (LC-MS)
HATU	2.9 / 6.0	DIPEA	> 95%
HCTU	2.9 / 6.0	DIPEA	88%
DIC / Oxyma	3.0 / 3.0	None	74%

Table 2: Photolysis Kinetics of DFNP-Peptide at 365 nm Irradiation intensity: 15 mW/cm² in PBS (pH 7.4) at 25°C.

Irradiation Time (min)	Intact DFNP-Peptide (%)	Uncaged/Active Peptide (%)
0	100	0
5	45	55
10	12	88
15	< 2	> 98

Workflow and Mechanistic Visualizations

Figure 1: SPPS workflow for the incorporation of DFNP using HATU-mediated coupling.

Figure 2: Photochemical cleavage pathway of the o-nitrophenyl moiety upon 365 nm irradiation.

References

• Fmoc Solid Phase Peptide Synthesis Service - Mtoz Biolabs. MtoZ Biolabs.[Link]

• Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. National Center for Biotechnology Information (PMC).[Link]

• Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications | Chemical Reviews. ACS Publications.[Link]

• Synthesis of the monofluoroalkene‐based dipeptide isostere. ResearchGate.[Link]

• Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes. National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fmoc Solid Phase Peptide Synthesis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]

Application Note: Preparation of Fluorinated Dehydroamino Acid Mimetics

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating synthetic protocols, and quality control for fluorinated peptide isosteres.

Scientific Rationale & Structural Impact

Dehydroamino acids (ΔAAs), such as dehydroalanine (Dha), are powerful structural motifs that naturally rigidify peptide backbones. By inducing inverse γ-turns and stabilizing extended helical conformations via allylic strain, ΔAAs protect peptides from proteolytic degradation 12. However, the evolution of peptide therapeutics demands even greater metabolic stability and lipophilicity.

The introduction of fluorine into these unsaturated systems—yielding fluorinated dehydroamino acid mimetics (e.g., fluoroalkene isosteres or α-trifluoromethylated analogues)—fundamentally alters their physicochemical profile. The high electronegativity of the C–F bond eliminates traditional

interactions found in standard amides. Instead, closed-shell repulsions between the donor lone pair and the fluoroalkene -orbital dominate, which can entirely reverse the conformational preference of the peptide backbone from trans to cis3. Consequently, synthesizing these mimetics with absolute stereocontrol and regioselectivity is a critical objective in modern drug development.

Mechanistic Pathways & Workflow

To access these complex mimetics, two primary field-proven strategies are employed:

• Palladium-Catalyzed C–F Bond Functionalization: Utilizes gem-difluoroalkenes as precursors to generate Z-monofluoroalkene peptide isosteres via stereodivergent cross-coupling.

• Photoredox-Catalyzed Carbofluorination: Leverages visible light to generate alkyl radicals that undergo conjugate addition to dehydroalanine, followed by electrophilic fluorination to yield

  -fluoro- -amino acids.

Figure 1: Synthetic pathways for fluorinated dehydroamino acid mimetics via Pd-catalysis and photoredox.

Experimental Protocols

Protocol A: Stereoselective Pd(0)-Catalyzed Synthesis of Z-Monofluoroalkene Mimetics

This protocol describes the synthesis of Z-monofluoroalkene dehydroamino acid derivatives via a Mizoroki–Heck-type cross-coupling of tetrasubstituted gem-difluoroalkenes 45.

Causality & Design: The Pd(0) catalyst undergoes oxidative addition into the C–F bond. The addition of a base (e.g., Et₃N) is strictly required to neutralize the HF byproduct; without it, the thermodynamic equilibrium of the

-fluoride elimination collapses, leading to hydrodefluorinated side products. The reaction is highly stereodivergent, favoring the Z-isomer due to steric differentiation during the elimination step.

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL Schlenk tube equipped with a magnetic stir bar. Backfill with argon (3 cycles) to ensure a strictly anhydrous and oxygen-free environment.

• Reagent Loading: Add the gem-difluoroalkene substrate (0.2 mmol), arylboronic acid or alkene coupling partner (0.6 mmol), NaI (0.6 mmol, as an additive to facilitate transmetalation), and the catalyst Pd(PPh₃)₄ (10 mol%).

• Solvent & Base: Inject anhydrous Toluene (0.3 mL) followed by Et₃N (0.6 mmol).

• Reaction: Seal the tube and stir the mixture at 80 °C for 18 hours.

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and wash with saturated aqueous NH₄Cl. Extract the aqueous layer twice with EtOAc.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Photoredox Microfluidic Synthesis of -Fluoro- -Amino Acids

This protocol utilizes visible-light photoredox catalysis to achieve regioselective carbofluorination of dehydroalanine derivatives 6.

Causality & Design: Dehydroalanine acts as an electrophilic radical acceptor. An organic photocatalyst generates an alkyl radical which adds to the

-unsaturated system. The newly formed -amino radical is then trapped by Selectfluor. We utilize a continuous flow microfluidic setup rather than batch processing. Flow chemistry ensures uniform photon flux across the narrow tubing, precisely controlling the lifetime of the highly reactive -amino radical and preventing dialkylation or degradation 7.

Step-by-Step Methodology:

• Solution Preparation: In a vial, dissolve the dehydroalanine derivative (1.0 equiv, 0.5 mmol), alkyltrifluoroborate salt (1.5 equiv), Selectfluor (1.5 equiv), and the organic photocatalyst (e.g., Mes-Acr-MeClO₄, 5 mol%) in a degassed mixture of CH₂Cl₂/H₂O (1:1 v/v, 5 mL).

• Flow Setup: Load the homogeneous mixture into a syringe pump connected to a PFA (perfluoroalkoxy) microfluidic tubing reactor (1.0 mm inner diameter, 10 mL internal volume).

• Irradiation: Pump the mixture through the reactor at a flow rate of 0.5 mL/min (residence time = 20 minutes) while irradiating with 450 nm blue LEDs.

• Quenching: Collect the reactor output directly into a flask containing saturated aqueous Na₂S₂O₃ to quench unreacted Selectfluor.

• Purification: Separate the organic layer, extract the aqueous layer with CH₂Cl₂, concentrate, and purify via reverse-phase HPLC to isolate the pure

  -fluoro- -amino acid.

Quantitative Data & Yield Analysis

The following table summarizes the expected performance metrics of the described protocols, providing a benchmark for reaction optimization.

Synthetic Strategy	Substrate Class	Key Reagents / Catalyst	Yield Range (%)	Stereoselectivity (dr)	Primary Advantage
Pd-Catalyzed Cross-Coupling	gem-Difluoroalkenes	Pd(PPh₃)₄, Arylboronic acid, Et₃N	75 – 92%	> 99:1 (Z:E)	Exceptional stereocontrol; creates stable peptide isosteres.
Photoredox Carbofluorination	Dehydroalanine (Dha)	Mes-Acr-MeClO₄, Selectfluor, Blue LED	60 – 85%	N/A (Racemic at -C)	Metal-free; highly modular radical scope; scalable in flow.
Ionic 1,4-Addition	Adamantyl Acrylate / Dha	TMAF, 2H-heptafluoropropane	49 – 68%	N/A	Direct fluoroalkylation using basic fluoride as a regenerator.

Self-Validation & Quality Control (QC) Metrics

To ensure the trustworthiness of the synthesized mimetics, the protocols are designed as self-validating systems monitored via distinct spectroscopic milestones:

• Validation of Protocol A (Z-Monofluoroalkenes):

  • ¹⁹F NMR Tracking: The starting gem-difluoroalkene exhibits a characteristic doublet-of-doublets (dd) in the ¹⁹F NMR spectrum. Successful mono-defluorination is confirmed by the disappearance of this 'dd' pattern and the emergence of a single, downfield-shifted fluorine resonance.

  • Stereochemical Assignment: The Z-configuration is definitively validated via ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy). A strong cross-peak between the vinylic fluorine and the adjacent alkyl/aryl protons confirms the Z-geometry.

• Validation of Protocol B (

  -Fluoro- -Amino Acids):

  • ¹³C NMR Splitting: The presence of the

    -fluorine atom is confirmed by a massive heteronuclear coupling constant in the ¹³C NMR spectrum. The -carbon will appear as a distinct doublet with a coupling constant of approximately 200–210 Hz.

  • Mass Spectrometry (LC-MS): The crude flow output should be monitored via LC-MS. The disappearance of the Dha mass (

    ) and the appearance of the carbofluorinated mass ( ) validates the efficiency of the radical trap before downstream purification.

References

• Deming, T. J., et al. "Poly(dehydroalanine): synthesis, properties and functional diversification of a fluorescent polypeptide." eScholarship / NSF PAR. Available at: 1

• LeSueur, A. "Exploration of Fluorinated α,β-Dehydroamino Acids and their Structure." BYU ScholarsArchive (2021). Available at: 2

• "Peptides 2010: Conformational Reversal in Fluoroalkene Isosteres." European Peptide Society (2010). Available at: 3

• "Stereoselective Palladium-Catalyzed C–F Bond Alkenylation of Tetrasubstituted gem-Difluoroalkenes via Mizoroki–Heck Reaction." Organic Letters (2023). Available at: 4

• "Stereodivergent Palladium-Catalyzed C–F Bond Functionalization of gem-Difluoroalkenes." Organic Letters (2024). Available at: 5

• "Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination." ACS Catalysis / NIH (2019). Available at: 6

• "Photoredox Microfluidic Synthesis of Trifluoromethylated Amino Acids." Organic Letters (2023). Available at: 7

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 3. 5z.com [5z.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

functionalization of 2-nitrophenyl group in fluorinated cinnamic acids

Application Note: Functionalization of the 2-Nitrophenyl Moiety in Fluorinated Cinnamic Acids

Executive Summary & Strategic Value

Fluorinated cinnamic acids bearing a 2-nitrophenyl group represent a "privileged scaffold" in medicinal chemistry. The synergy between the electron-withdrawing nitro group, the reactive

-unsaturated carboxylic acid tail, and the metabolic stability conferred by fluorine atoms makes these molecules ideal precursors for high-value nitrogen heterocycles.

This guide focuses on the functionalization of the 2-nitro group , specifically its transformation into reactive intermediates that enable the synthesis of fluorinated indoles and quinolines . These heterocycles are ubiquitous pharmacophores in oncology (e.g., kinase inhibitors) and infectious disease therapeutics.[1]

Key Technical Challenges Addressed:

• Chemoselectivity: Reducing the nitro group (

  ) without saturating the cinnamic double bond ( ) or causing hydrodefluorination.[1]

• Regiocontrol: Directing cyclization towards the

  -carbon (indole formation) vs. the carbonyl carbon (quinoline formation).

Reaction Pathways & Logic

The functionalization of the 2-nitrophenyl group is primarily a "Gateway Transformation." The nitro group acts as a masked amine or a nitrene precursor. We categorize the workflows into two distinct streams:

• Stream A (Stepwise): Chemoselective reduction to 2-aminocinnamic acid, followed by condensation/coupling.[1]

• Stream B (Cascade): Reductive cyclization directly to heterocycles (Indoles).[1]

Pathway Visualization

Caption: Divergent synthesis pathways from 2-nitro-fluorocinnamic acid scaffolds. Stream A favors quinolones; Stream B favors indoles.

Protocol A: Chemoselective Reduction to 2-Amino-Fluorocinnamic Acids

Objective: Reduce the

group to while preserving the -unsaturation and the C-F bond. Why this method? Catalytic hydrogenation (Pd/C, ) often reduces the alkene. We utilize Iron/Acetic Acid (Fe/AcOH) or Zinc/Ammonium Formate , which are highly selective for nitro groups in conjugated systems.[1]

Materials

• Substrate: 2-Nitro-4-fluorocinnamic acid (or derivative).

• Reagent: Iron powder (325 mesh, reduced).[1]

• Solvent: Ethanol/Glacial Acetic Acid (4:1 v/v).

• Workup: Ethyl Acetate (EtOAc), Sat.[2]

  , Celite.

Step-by-Step Procedure

• Preparation: In a 250 mL round-bottom flask, dissolve 5.0 mmol of the fluorinated 2-nitrocinnamic acid in 40 mL of Ethanol.

• Activation: Add 10 mL of Glacial Acetic Acid.

• Addition: Add Iron powder (25.0 mmol, 5 equiv) in one portion.

  • Note: The reaction is exothermic. Ensure efficient stirring.

• Reflux: Heat the mixture to 80°C (reflux) for 2–4 hours.

  • Monitoring: Monitor by TLC (Mobile phase: Hexane/EtOAc 1:1). The starting material (yellow spot) should disappear, replaced by a highly fluorescent amine spot.

• Filtration: Cool to room temperature. Filter the slurry through a pad of Celite to remove iron oxides. Wash the pad with EtOAc (50 mL).

• Neutralization: Concentrate the filtrate to ~10 mL. Dilute with EtOAc (100 mL) and wash carefully with Sat.

  (2 x 50 mL) to remove acetic acid.

  • Caution:

    evolution will be vigorous.

• Isolation: Dry the organic layer over

  , filter, and concentrate.

  • Yield Expectation: 85–95%.

  • Stability Alert: 2-aminocinnamic acids can spontaneously cyclize to quinolones upon prolonged storage or light exposure. Use immediately or store at -20°C.

Protocol B: Reductive Cyclization to Fluorinated Indoles (Cadogan-Sundberg)[1]

Objective: Direct conversion of the nitro-cinnamate to a fluorinated indole-2-carboxylate ester. Mechanism: Deoxygenation of the nitro group by triethyl phosphite generates a nitrene intermediate, which undergoes insertion into the vinylic C-H bond.

Materials

• Substrate: Ethyl 2-nitro-4-fluorocinnamate (Esters work better than free acids here).

• Reagent: Triethyl phosphite (

  ).

• Solvent: Neat (solvent-free) or Xylene (if dilution is needed).

Step-by-Step Procedure

• Setup: Place 2.0 mmol of Ethyl 2-nitro-4-fluorocinnamate in a pressure tube or heavy-walled flask.

• Reagent Addition: Add Triethyl phosphite (8.0 mmol, 4 equiv).

• Reaction: Heat the mixture to 160°C under an inert atmosphere (

  ) for 4–6 hours.

  • Critical Parameter: High temperature is required to overcome the activation energy for nitrene insertion.

• Workup: Cool to room temperature. The excess

  and phosphate byproducts are the main contaminants.

• Purification: Distill off excess

  under high vacuum if possible. Otherwise, load the crude mixture directly onto a silica gel column.

  • Elution: Gradient Hexane

    10% EtOAc/Hexane.

• Result: The product is typically a crystalline solid (Ethyl 6-fluoroindole-2-carboxylate).

Data Analysis & Troubleshooting

Comparative Reduction Methods

Method	Reagents	Chemoselectivity (NO2 vs C=C)	Fluorine Compatibility	Notes
Fe / AcOH	Iron, Acetic Acid	High	Excellent	Best for bulk synthesis. Cheap.
Catalytic H2	Pd/C, H2 (1 atm)	Low	Good	Often reduces the alkene to a saturated side chain.[1]
SnCl2 / HCl	Stannous Chloride	High	Moderate	Acidic conditions may hydrolyze esters.
Au / HCOOH	Au/TiO2, Formic Acid	Very High	Excellent	"Green" method; avoids defluorination (Ref 1).[1]

Troubleshooting Guide

• Problem: Loss of Fluorine (Hydrodefluorination).

  • Cause: Harsh reduction conditions (e.g., LiAlH4 or vigorous Pd/C hydrogenation).

  • Solution: Switch to Fe/AcOH or the Au-catalyzed formic acid transfer hydrogenation.

• Problem: Low Yield in Indole Synthesis.

  • Cause: Polymerization of the nitrene intermediate.

  • Solution: Run the reaction in dilute conditions (using o-dichlorobenzene as solvent) to favor intramolecular cyclization over intermolecular polymerization.

References

• Gold-Catalyzed Reductive Transformation of Nitro Compounds. Source: Fudan University / Wiley Online Library. Significance: Establishes chemoselective reduction of nitro groups in the presence of halogens (F, Cl) without dehalogenation. URL:[Link]

• Metal-Free Synthesis of 2-(per)Fluoroalkyl-3-nitro Indoles. Source: Organic Chemistry Portal. Significance: Provides protocols for cyclization of fluorinated nitro-aromatics into indoles. URL:[Link]

Sources

• 1. Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2,3-Difluoro-3-(2-nitrophenyl)acrylic Acid

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals seeking to optimize the yield and stereopurity of 2,3-difluoro-3-(2-nitrophenyl)acrylic acid.

The most reliable and scalable synthetic route to this complex fluoroorganic building block involves a two-stage process: a kinetically controlled Negishi cross-coupling between 1-bromo-2-nitrobenzene and a (Z)-1,2-difluoroalkenyl zinc reagent, followed by a mild, low-temperature ester saponification. The synthesis of cis-aryl substituted 2,3-difluoroacrylic esters is effectively achieved using these cis-1,2-difluoroalkenyl organometallic synthons[1].

Below, you will find a mechanistic workflow, targeted troubleshooting FAQs, quantitative optimization data, and self-validating protocols to ensure reproducible high yields.

Mechanistic Pathway & Workflow

Synthetic workflow and failure modes for 2,3-difluoro-3-(2-nitrophenyl)acrylic acid.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my Negishi cross-coupling yield so low when using 1-bromo-2-nitrobenzene? Causality: The ortho-nitro group presents a dual challenge. First, its strong electron-withdrawing nature makes the aryl halide highly electrophilic; this accelerates the initial oxidative addition but severely retards the subsequent reductive elimination step. Second, the oxygen atoms of the nitro group can coordinate to the palladium center, forming a stable palladacycle that traps the catalyst and prevents turnover. Solution: You must force the reductive elimination and prevent nitro-coordination by utilizing a bulky, electron-rich biarylphosphine ligand. While Negishi couplings involving ortho-nitrohaloarenes are historically capricious, switching from standard Pd(PPh3)4 to a Pd2(dba)3 / XPhos system significantly improves yields and enables lower catalyst loading[2].

Q2: How do I prevent the loss of stereochemistry (Z-to-E isomerization) during the cross-coupling? Causality: The (Z)-1,2-difluoroalkenyl zinc reagent is kinetically formed, but the (E)-isomer is thermodynamically more stable due to the strong dipole-dipole and lone-pair repulsion between the two cis-fluorine atoms. Thermal stress during the reaction provides the activation energy necessary to overcome the rotational barrier, leading to isomerization. Solution: To prevent Z-to-E isomerization, a kinetically controlled Negishi coupling at lower temperatures (e.g., 10 °C) is required[3]. Avoid refluxing the solvent. The high reactivity of the XPhos ligand allows the catalytic cycle to proceed efficiently at ambient or sub-ambient temperatures, preserving the Z-configuration.

Q3: I am losing product during the ester hydrolysis step. What is causing this degradation? Causality: The 2,3-difluoroacrylic motif is highly electrophilic. If you use harsh saponification conditions (e.g., NaOH at elevated temperatures), hydroxide ions will act as nucleophiles, attacking the fluorinated double bond via an addition-elimination mechanism that leads to defluorination. Furthermore, the resulting highly activated acid is prone to decarboxylation under thermal stress. Solution: Transition to a mild, low-temperature saponification protocol. Using LiOH in a mixed aqueous/organic solvent system at 0 °C ensures clean ester cleavage without compromising the integrity of the fluorinated alkene.

Quantitative Data: Optimization of the Negishi Coupling Step

The following table summarizes the causal relationship between the chosen catalyst system, thermal conditions, and the resulting yield and stereopurity of the intermediate ester.

Catalyst System	Temperature	Time	Yield (%)	Z/E Ratio	Mechanistic Observation
Pd(PPh3)4 (5 mol%)	65 °C (Reflux)	12 h	15%	40:60	Extensive homocoupling; thermal Z-to-E isomerization.
Pd(OAc)2 / PPh3	25 °C	24 h	<5%	N/A	Catalyst trapped by ortho-nitro coordination.
Pd2(dba)3 / SPhos	25 °C	18 h	68%	95:5	Good conversion; slight defluorination observed.
Pd2(dba)3 / XPhos	10 °C to 25 °C	12 h	89%	>98:2	Optimal reductive elimination; strict stereoretention.

Standard Operating Procedures (SOPs)

Protocol 1: Kinetically Controlled Negishi Cross-Coupling

Objective: Synthesize (Z)-ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate with >98% stereoretention.

• Zincate Preparation: In a flame-dried Schlenk flask under argon, dissolve (Z)-1-iodo-1,2-difluoro-2-(ethoxycarbonyl)ethene (1.2 equiv) in anhydrous THF (0.5 M). Cool to 0 °C. Add activated zinc dust (2.0 equiv) in portions. Stir at 0 °C for 2 hours. Filter the supernatant via cannula into a separate dry flask to remove unreacted zinc.

• Catalyst Activation: In a separate Schlenk flask, charge 1-bromo-2-nitrobenzene (1.0 equiv), Pd2(dba)3 (2.5 mol%), and XPhos (5.0 mol%). Evacuate and backfill with argon three times.

• Coupling: Dissolve the aryl bromide/catalyst mixture in anhydrous THF (0.2 M) and cool to 10 °C. Dropwise add the prepared zincate solution over 15 minutes.

• Reaction Progression: Allow the reaction to slowly warm to 25 °C and stir for 12 hours.

• Self-Validation Check: Pull a 0.1 mL aliquot, quench with water, extract with EtOAc, and analyze via GC-MS. The reaction is complete when the 1-bromo-2-nitrobenzene mass peak is absent. Analyze the crude mixture via 19F NMR; the presence of a characteristic coupling constant (

  Hz for trans-fluorines in the Z-isomer, compared to Hz for cis-fluorines in the E-isomer) confirms stereoretention.

• Workup: Quench with saturated aqueous NH4Cl at 0 °C. Extract with ethyl acetate (3x). Wash with brine, dry over anhydrous Na2SO4, concentrate, and purify via silica gel chromatography.

Protocol 2: Mild Saponification

Objective: Hydrolyze the ester to 2,3-difluoro-3-(2-nitrophenyl)acrylic acid without defluorination.

• Solvent Preparation: Dissolve the purified (Z)-ethyl 2,3-difluoro-3-(2-nitrophenyl)acrylate (1.0 equiv) in a 3:1:1 mixture of THF/MeOH/H2O (0.1 M). Cool the solution strictly to 0 °C in an ice bath.

• Base Addition: Add lithium hydroxide monohydrate (LiOH·H2O, 1.5 equiv) in one single portion.

• Hydrolysis: Stir the mixture at 0 °C for 3-4 hours. Critical Step: Do not allow the reaction to warm to room temperature.

• Self-Validation Check: Monitor via TLC (Hexane/EtOAc 7:3, UV active). The starting material spot should completely disappear, replaced by a baseline spot.

• Acidification & Isolation: Carefully acidify the mixture to pH 2 using 1M HCl at 0 °C. Extract the aqueous layer with dichloromethane (3x). Dry the combined organic layers over MgSO4 and concentrate in vacuo at a bath temperature not exceeding 30 °C to yield the pure acid.

• Final Validation: Perform 1H NMR. The complete disappearance of the ethyl ester signals (quartet at ~4.3 ppm, triplet at ~1.3 ppm) validates successful hydrolysis.

References

• Title: Current Fluoroorganic Chemistry (Chapter 6)
• Title: First Stereospecific Synthesis of (E)- or (Z)
• Title: Negishi Coupling (Synthetic Methods in Drug Discovery: Volume 1)

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. books.rsc.org [books.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

preventing defluorination side reactions in cinnamic acid derivatives

Topic: Preventing Defluorination Side Reactions Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Welcome to the Technical Support Center

Current Status: Operational Subject: Fluorine Retention Strategies in Cinnamic Acid Scaffolds[1]

Fluorinated cinnamic acid derivatives are high-value pharmacophores. The fluorine atom is often introduced to block metabolic hot spots or modulate lipophilicity (

). However, the unique electronic environment of the cinnamoyl backbone creates specific vulnerabilities where the fluorine atom becomes a labile leaving group rather than a stable substituent.

This guide addresses the three critical "Danger Zones" where defluorination occurs: Metal-Catalyzed Cross-Coupling , Catalytic Hydrogenation , and Nucleophilic Aromatic Substitution (

) .

Quick Diagnostic: Where is your Fluorine?

Before proceeding, identify the position of the fluorine atom on your scaffold using the diagram below. The position dictates the degradation mechanism.

Figure 1: Diagnostic flowchart identifying primary defluorination risks based on structural position.

Module 1: Preserving Fluorine in Cross-Coupling (Heck/Suzuki)

The Issue: In Palladium-catalyzed reactions involving

-fluorocinnamates (or when coupling to a fluorinated vinyl halide), the reaction often fails to retain the fluorine.

• Mechanism: After the Palladium inserts (Oxidative Addition), the intermediate can undergo

  -Fluoride Elimination .[2][3] This is thermodynamically driven by the formation of a strong Pd-F bond and the generation of a triple bond (alkyne) or an allene byproduct.

Troubleshooting Protocol:

Parameter	Recommendation	Scientific Rationale
Ligand Selection	Use Bulky, Electron-Rich Phosphines (e.g., t-BuXPhos, BrettPhos, or P(t-Bu)3)	Bulky ligands accelerate the Reductive Elimination step (forming your product) so it happens faster than the competing -Fluoride Elimination.
Base Selection	Use Mild Carbonates/Phosphates (Cs2CO3, K3PO4)	Strong alkoxide bases (NaOtBu) can promote elimination pathways. Carbonates are sufficient for activation but less prone to stripping protons/fluorine.[1]
Additives	Silver Salts (Ag2CO3, AgOTf)	Silver scavenges halides but can also stabilize cationic Pd intermediates, preventing the specific coordination geometry required for -F elimination [1].

Experimental Workflow (Suzuki Coupling of

-Fluoro-Cinnamate):

• Degas Solvents: Oxygen promotes oxidative decomposition.[1] Sparge THF/Toluene with Argon for 20 mins.

• Catalyst Prep: Pre-complex Pd(OAc)2 with SPhos (1:2 ratio) in the solvent for 15 mins before adding substrates.

• Temperature Ramp: Do not shoot directly to reflux. Start at 40°C. High heat favors the higher-activation-energy elimination pathway.

• Monitoring: Monitor by 19F-NMR .

  • Signal Loss: Indicates defluorination.[1][2][4][5]

  • Shift Change: Indicates isomerization (E/Z scrambling).[1]

Module 2: Hydrogenation without Hydrogenolysis

The Issue: You need to reduce the alkene (double bond) of the cinnamic acid, but standard conditions (Pd/C, H2) strip the fluorine off the aromatic ring (Aryl-F) or the chain (Vinyl-F). This is called Hydrodefluorination (HDF) .[1]

The Solution: Catalyst Poisoning & Selection Standard Pd/C is too active. You must poison the catalyst to stop it from inserting into the C-F bond.

Catalyst Selection Guide:

Catalyst System	Risk Level	Notes
Pd/C (Standard)	🔴 CRITICAL	Will cleave Ar-F and Vinyl-F rapidly. Avoid.
PtO2 (Adam's Catalyst)	🟡 MODERATE	Better than Pd, but can still cleave C-F in acidic media.
Pd/C + Diphenylsulfide	🟢 SAFE	Adding S(Ph)2 poisons the high-energy sites on Pd responsible for C-F cleavage while allowing C=C reduction [2].
Rh/Al2O3	🟢 SAFE	Rhodium is generally less active toward C-F hydrogenolysis than Palladium.[1]

Protocol: The "Sulfide Poisoning" Method

• Mix: Suspend 5% Pd/C in EtOAc or MeOH.

• Poison: Add Diphenylsulfide (0.5 equiv relative to Pd metal, not substrate). Stir for 30 mins.

  • Why? Sulfur binds irreversibly to the most active "kink" sites on the Pd surface, which are responsible for the difficult C-F bond breaking. The "terrace" sites remain active enough to reduce the easy C=C bond.

• Substrate: Add your fluorocinnamic acid derivative.

• Hydrogen: Run at atmospheric pressure (balloon). High pressure forces C-F cleavage.[1]

Module 3: Preventing Nucleophilic Attack ( )

The Issue: Fluorine is highly electronegative.[6][7] When placed on a cinnamic acid ring (especially ortho or para to the acrylate tail), the ring becomes electron-deficient. Nucleophiles (amines, thiols, hydroxide) will attack the ring and displace the fluorine (

).

Visual Mechanism:

Figure 2: The

pathway. The acrylate group acts as an electron sink, stabilizing the transition state and facilitating fluorine loss.

Prevention Strategy:

• Solvent Switch:

  • Avoid: Polar Aprotic solvents (DMF, DMSO, NMP) with nucleophiles. These solvents "naked" the nucleophile, making it vastly more aggressive.

  • Use: Protic solvents (Isopropanol, t-Amyl alcohol) or non-polar solvents (Toluene). Solvation shells reduce nucleophilicity.[1]

• Base Management:

  • If you must use a base (e.g., for an esterification), use sterically hindered non-nucleophilic bases like DIPEA (Hünig's base) or inorganic bases like Cs2CO3 .

  • Avoid: Primary amines, morpholine, or unhindered alkoxides (NaOMe), which will directly attack the C-F position [3].

Frequently Asked Questions (FAQ)

Q: I see a new peak at -120 ppm in my 19F NMR during a Heck reaction. What is it? A: This is likely Fluoride ion (F-) or a metal-fluoride species, indicating successful defluorination. If you see a shift to ~ -170 ppm (for vinyl F), it might be isomerization (E to Z) rather than defluorination. Always run a proton-coupled 19F NMR to check splitting patterns.

Q: Can I use Raney Nickel for hydrogenation? A: No. Raney Nickel is notorious for reductive defluorination.[1] It is often used specifically to remove halogens.[1] Stick to Poisoned Pd or Rhodium catalysts.[1]

Q: My

-fluorocinnamate decomposes in water. Why? A: -fluorocinnamates are electronically similar to acyl fluorides (vinylogous).[1] They are susceptible to hydrolysis, releasing HF and forming a -keto acid derivative.

• Fix: Store in a desiccator.[1] Run reactions in anhydrous solvents. Avoid aqueous workups if possible; filter through silica/Celite instead.[1]

References

• Mechanistic Insight on Defluorination

  • Title: Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids.[2][3]

  • Source:J. Am. Chem. Soc.[1] (via NCBI/PMC).[1]

  • Relevance: Describes the -fluoride elimination pathway in detail, providing the mechanistic basis for why bulky ligands are required to prevent this in retention scenarios.

  • URL:[Link][1]

• Hydrogenolysis Prevention (General Protocol)

  • Title: Selective Hydrogenation of Halogenated Arenes using Porous C

  • Source:Nature Communications / General Chemical Literature on "Sulfide Poisoned Pd".[1]

  • Context: Standard industry protocol for preventing dehalogenation involves sulfur or lead poisoning (Lindlar).[1]

• Nucleophilic Substitution Risks

  • Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism.

  • Source: Master Organic Chemistry.[1]

  • Relevance: Explains why Fluorine is an accelerator for and why polar aprotic solvents must be avoided to prevent side reactions.

  • URL:[Link]

• Stability Data

  • Title: Stability and degradation profile of trans-3,4-Difluorocinnamic acid.[8]

  • Source: BenchChem Technical Support.[1][8]

  • Relevance: Provides specific degradation data (hydrolysis r

Sources

• 1. researchgate.net [researchgate.net]
• 2. Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. research-collection.ethz.ch [research-collection.ethz.ch]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Separation &amp; Purification of 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid Isomers

[1]

Executive Summary

Separating the E and Z isomers of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid presents a unique chromatographic challenge due to the electronic similarity of the vinylic fluorine atoms and the strong polarity of the carboxylic acid and nitro groups.[1]

Standard C18 phases often fail to resolve these isomers because they rely primarily on hydrophobicity, which is nearly identical for both geometric forms. The recommended solution uses a Pentafluorophenyl (PFP) stationary phase , which exploits specific fluorine-fluorine (F-F) and

- interactions to achieve baseline separation.

Module 1: Analytical Method Development (HPLC)

The "Golden Hammer" Protocol

Do not start with C18. For fluorinated aromatics, the PFP phase is the industry standard for selectivity.

Parameter	Recommendation	Technical Rationale
Stationary Phase	Pentafluorophenyl (PFP) (e.g., Kinetex PFP, Hypersil GOLD PFP)	PFP phases engage in specific - interactions with the nitro-aromatic ring and "shape selectivity" for the rigid vinylic fluorines.[1]
Mobile Phase A	Water + 0.1% Formic Acid (or 0.1% TFA)	Low pH (~2.[1]5) is critical to suppress ionization of the carboxylic acid ( ), preventing peak tailing and maximizing retention.
Mobile Phase B	Methanol (MeOH) + 0.1% Formic Acid	MeOH is preferred over Acetonitrile (ACN) for PFP columns as it enhances the - interaction mechanism.[1]
Gradient	5% B to 60% B over 15 min	A shallow gradient in the middle range is usually sufficient.[1]
Temperature	25°C - 30°C	Lower temperatures often improve resolution ( ) for shape-selective separations.[1]
Detection	UV @ 254 nm	The nitrophenyl group provides strong absorbance.[1]

Mechanism of Separation (Graphviz Visualization)

The following diagram illustrates why PFP succeeds where C18 fails.

Caption: Separation logic comparing C18 vs. PFP phases. The PFP phase utilizes three distinct interaction mechanisms, providing superior selectivity for fluorinated isomers.

Module 2: Structural Identification (The Self-Validating System)[1]

You cannot rely on retention time prediction alone to assign E vs. Z. You must use 19F-NMR to validate the geometry.

The Coupling Constant Rule

In 1,2-difluoroalkenes, the coupling constant (

) between the two fluorine atoms is the definitive fingerprint.

• Determine Priorities (Cahn-Ingold-Prelog):

  • C2 Position: Fluorine (Atomic #9) > Carboxylic Carbon (Atomic #6).[1] High Priority = F .

  • C3 Position: Fluorine (Atomic #9) > Phenyl Ring Carbon (Atomic #6).[1] High Priority = F .

  • • Z-Isomer: The two fluorines are on the same side (cis-relationship).[1]

    • E-Isomer: The two fluorines are on opposite sides (trans-relationship).[1]

• Measure

  (Coupling Constant): Run a proton-decoupled 19F NMR. Look for the splitting pattern of the vinylic fluorines.

Isomer	Geometry of F atoms	Value (Typical)	Interpretation
Z-Isomer	Cis	< 20 Hz (often 4-15 Hz)	Weak coupling due to geometry.[1]
E-Isomer	Trans	> 110 Hz (often 115-135 Hz)	Strong coupling; very distinct doublet.[1]

Protocol:

• Isolate a small fraction of Peak 1 and Peak 2.

• Dissolve in

  or .[1]

• Acquire 19F NMR.[1][2][3][4]

• The isomer with the massive splitting (>100 Hz) is the E-isomer.

Module 3: Preparative Scale-Up & Workflow[1]

Once analytical separation is confirmed on PFP, scale up using the following decision tree.

Caption: Workflow for scaling up from analytical check to preparative isolation and final confirmation.

Troubleshooting & FAQ

Q1: My peaks are tailing significantly, ruining the resolution.

• Cause: The carboxylic acid group is partially ionizing.[1]

• Fix: Ensure your mobile phase pH is below 3.0 . Use 0.1% Trifluoroacetic Acid (TFA) instead of Formic Acid if the tailing persists; the stronger acidity of TFA suppresses ionization more effectively.

Q2: I see three peaks instead of two. What is the third?

• Cause: This is likely the decarboxylation product (2,3-difluoro-1-(2-nitrophenyl)ethylene) or an esterification artifact if using Methanol/Acid for long periods.[1]

• Fix: Check the mass spectrum (LC-MS). If the mass is [M-44], it is decarboxylation. Avoid high temperatures (>40°C) during separation and evaporation.

Q3: Can I use a C18 column if I don't have PFP?

• Workaround: It is difficult. You can try a Phenyl-Hexyl column as a backup.[1] If you must use C18, use a very slow gradient (0.5% B/min) and lower the temperature to 15°C to maximize whatever small shape selectivity exists, but baseline resolution is not guaranteed.

Q4: The isomers are interconverting during evaporation.

• Cause: Nitro-substituted acrylic acids can be photosensitive or thermally unstable.[1]

• Fix: Wrap flasks in aluminum foil (protect from light) and keep the rotovap bath temperature below 35°C.

References

• Mechanism of PFP Selectivity: Euerby, M. R., et al. "Chromatographic classification and comparison of commercially available reversed-phase stationary phases."[1] Journal of Chromatography A, 2007.

• Fluorine NMR Constants: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley, 2009. (Establishes

  trans > cis for vinylic systems).

• Separation of Fluorinated Isomers: "Fluorinated HPLC Phases — Looking Beyond C18." LCGC International, 2022.

• Synthesis Context: "Synthesis of 2,3-difluoro-3-arylprop-2-enoic acid derivatives." PubChem Compound Summary.

Sources

• 1. 2,3-Difluoro-6-nitrophenol | C6H3F2NO3 | CID 2733745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

Technical Support Center: Handling &amp; Stabilization of Fluorinated Acrylic Acids

Current Status: Operational Topic: Minimizing Spontaneous Polymerization of Fluorinated Acrylic Acids (e.g., 2-(trifluoromethyl)acrylic acid - TFMAA) Assigned Specialist: Senior Application Scientist

Emergency Triage: Read This First

If you are currently witnessing a rapid temperature rise, smoke, or solidification in your monomer container:

• Do NOT seal the vessel. Pressure buildup from runaway polymerization can cause explosions.

• Cool immediately. Submerge the vessel in an ice/water bath.

• Dilute (if safe). Adding a large volume of a compatible solvent (e.g., cold THF or Dichloromethane) can act as a heat sink and dilute the reactive species, provided the solvent does not react with the acid.

Core Knowledge: The Fluorine Factor

To effectively stabilize fluorinated acrylic acids, you must understand how the trifluoromethyl (

) or fluorine group alters the monomer's reactivity compared to standard acrylic acid.

• Electronic Withdrawal: The strong inductive effect (

  ) of the fluorine atoms pulls electron density away from the double bond. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

• The Consequence: These monomers are highly susceptible to anionic polymerization initiated by weak bases (even impurities like water or glass surfaces) and are prone to spontaneous dimerization. While radical homopolymerization of sterically hindered monomers like TFMAA is difficult, uncontrolled oligomerization is a frequent cause of batch failure.

Storage & Handling: The Oxygen Paradox

User Issue: "I stored my monomer under pure nitrogen to keep it 'clean', but it polymerized anyway."

Root Cause: You likely suffocated your inhibitor.

Most commercial fluorinated acrylates are stabilized with MEHQ (Hydroquinone monomethyl ether) . MEHQ is a phenolic inhibitor that is not active on its own. It requires dissolved oxygen to form the active inhibiting species (quinone).

Protocol: Correct Storage Strategy

Parameter	Recommendation	Mechanism
Atmosphere	Air or Lean Air ( )	Oxygen reacts with carbon-centered radicals to form peroxy radicals, which MEHQ then traps. Never store MEHQ-stabilized monomers under pure Nitrogen.
Temperature		Lowers kinetic energy, reducing the rate of spontaneous dimer formation.
Container	HDPE or Teflon-lined	Avoid metal containers (Fe/steel) which can catalyze redox initiation. Glass is acceptable but must be free of basic residues.
Time Limit	Months	Oxygen is slowly consumed. If stored longer, the headspace must be refreshed (sparged) with dry air.

Visualizing the Inhibition Mechanism

The following diagram illustrates why Oxygen is mandatory for MEHQ function.

Caption: The "Safe Storage Zone" relies on the conversion of reactive monomer radicals into peroxy radicals by Oxygen, which are then terminated by MEHQ.

Purification & Distillation: The High-Risk Zone

User Issue: "My monomer polymerized in the column during vacuum distillation."

Root Cause:

• Oxygen Depletion: Vacuum removes the oxygen required for MEHQ.

• Thermal Initiation: Heat generates radicals faster than the remaining inhibitor can quench them.

• Wrong Inhibitor: MEHQ is volatile and can distill over, or fail due to lack of

  .

Protocol: Safe Distillation of TFMAA

For fluorinated acrylic acids, Phenothiazine (PTZ) or Copper are preferred during distillation because they function anaerobically (without oxygen).

Step-by-Step Methodology:

• The Pot (Boiling Flask):

  • Add Phenothiazine (PTZ) at 500–1000 ppm.

  • Alternative: Add Copper shavings (clean, shiny). Copper acts as a heterogeneous inhibitor.

  • Why? These inhibitors remain in the pot to quench radicals generated by heat. They do not require oxygen.

• The Column:

  • Use a short-path distillation head to minimize residence time.

  • Insulate the column to prevent refluxing (which increases thermal history).

• The Receiver (Collection Flask):

  • Pre-load the receiving flask with a small amount of MEHQ (100-200 ppm) based on expected yield.

  • Why? The distilled monomer is now pure and unstabilized. If it hits a warm flask without inhibitor, it may polymerize immediately. The MEHQ will stabilize the distillate once it is exposed to air after the vacuum is broken.

• The Vacuum:

  • Maintain pressure

    to keep the boiling point as low as possible (ideally ).

Distillation Decision Matrix

Inhibitor	Type	Use Case	Oxygen Needed?	Removal Method
MEHQ	Phenolic	Storage / Transport	YES	Alkali wash / Distillation
Phenothiazine	Anaerobic	Distillation Pot	NO	Distillation (remains in pot)
Copper	Metal	Distillation Pot	NO	Filtration
TEMPO	Nitroxyl Radical	High-Temp Processing	NO	Acid wash / Distillation

Reaction Troubleshooting (FAQs)

Q: I am trying to copolymerize TFMAA with Vinylidene Fluoride (VDF). Do I need to remove the MEHQ first? A: Not necessarily.

• Low Concentration: If MEHQ is

  , standard radical initiators (e.g., AIBN, peroxides) used at will overwhelm the inhibitor. You will experience a slight "induction period" where the inhibitor consumes the first batch of radicals, after which polymerization proceeds normally.

• High Concentration: If the monomer is heavily inhibited (

  ), pass it through a column of inhibitor-remover alumina (basic alumina) immediately before use. Do not store destabilized monomer.

Q: My fluorinated acrylic acid is corroding my stainless steel needles. A: Fluorinated acrylic acids (like TFMAA) are stronger acids than acrylic acid (

is lower due to electron withdrawal).

• Solution: Use glass syringes or PTFE-lined tubing . Avoid prolonged contact with Stainless Steel 304/316, as dissolved metal ions (Fe, Cr) can act as redox initiators and trigger polymerization.

Q: The monomer turned yellow during storage. A: This indicates the formation of diacrylic acid dimers or oxidation products of the inhibitor (quinones).

• Action: Distill immediately using the protocol in Section 3. If the viscosity has increased, the monomer may be oligomerizing—discard it safely.

References & Grounding

• BASF Technical Bulletin. Acrylic Acid Glacial: Storage & Handling. (Standard industrial protocols for acrylate stabilization and the oxygen/MEHQ relationship).

• Ameduri, B. (2020).[1] Emerging Opportunities in (co)Polymerization of Alkyl 2-(Trifluoromethyl)acrylates and 2-(Trifluoromethyl)acrylic Acid.[1][2] ResearchGate.[1] (Definitive guide on the reactivity and synthesis of TFMAA).

• SynQuest Labs. Safety Data Sheet: Hexyl 2-fluoroacrylate. (Specific handling data for alpha-fluoroacrylates).

• Daikin Chemicals. Handling of Fluorinated Acrylates. (Industrial safety protocols for fluorinated monomers).

Disclaimer: This guide is for research purposes. Always consult the specific Safety Data Sheet (SDS) for your compound before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

stability of alpha,beta-difluoroalkenes under basic conditions

This technical guide addresses the stability and reactivity of

-difluoroalkenes under basic conditions. In this context, " -difluoroalkenes" refers to two distinct structural motifs often encountered in medicinal chemistry and materials science:

• 1,1-Difluoroalkenes (gem-difluoroalkenes):

  (often -difluoro relative to a substituent).

• 1,2-Difluoroalkenes (vic-difluoroalkenes):

  .

Technical Support Center: Stability of -Difluoroalkenes

Current Status: Active Subject: Troubleshooting Base-Mediated Decomposition & Reactivity Audience: Synthetic Chemists, Process Development Scientists

Quick Triage: What are you observing?

Observation	Likely Root Cause	Immediate Action
Loss of Starting Material + Free Fluoride ( )	Nucleophilic Vinylic Substitution ( )	Switch to non-nucleophilic bases (e.g., Cs₂CO₃, K₃PO₄) or bulky bases (e.g., LiHMDS, but strictly controlled).
Formation of Alkynes or Allenes	Dehydrofluorination (Elimination)	Check for allylic protons. Lower reaction temperature; avoid strong Brønsted bases (e.g., -BuOK).
Change in Ratio	Base-Catalyzed Isomerization	Avoid thermodynamic equilibration conditions. -isomer is often thermodynamically preferred (Fluorine cis-effect).
Complex Mixture / Polymerization	Oligomerization	gem-Difluoroalkenes are electron-deficient and prone to anionic polymerization or dimerization. Dilute reaction; add radical scavengers if radical pathway suspected.

Module 1: Critical Reactivity Pathways

The stability of

-difluoroalkenes is dictated by the highly polarized double bond. The fluorine atoms withdraw electron density via induction ( ), making the -carbon (in gem-difluoro) or both carbons (in vic-difluoro) highly electrophilic.

1.1 The Decomposition Mechanism: Addition-Elimination ( )

When exposed to nucleophilic bases (e.g., alkoxides, hydroxides, or even unhindered amines), the alkene undergoes Nucleophilic Vinylic Substitution .

• Step 1 (Addition): The nucleophile attacks the electron-deficient carbon, forming a stabilized carbanion.

• Step 2 (Elimination): The carbanion ejects a fluoride ion (

  ), restoring the double bond but resulting in a monofluorinated product (defluorination).

Visualizing the Pathway:

Module 2: Troubleshooting & Optimization Guides

Q1: I am performing a Suzuki-Miyaura coupling on a gem-difluoroalkene, but I see significant defluorination. Which base should I use?

Recommendation: Avoid alkoxides (NaOMe, NaOEt,

-BuOK) and hydroxides if possible. These act as nucleophiles, attacking the terminus.

• Best Practice: Use weak, non-nucleophilic inorganic bases .

  • Preferred:

    (anhydrous or monohydrate), , or .

  • Solvent System: Aprotic solvents (DMF, Dioxane) are standard, but adding trace water can sometimes help solubility without triggering hydrolysis, provided the base is weak.

  • Why? These bases are strong enough to activate the boronic acid (forming the boronate) but too weak/bulky to attack the

    group directly.

Protocol Adjustment:

• Screening: Start with

  (2.0 equiv) in Dioxane/H₂O (10:1) at 60°C.

• If defluorination persists: Switch to anhydrous

  or (silver salts can facilitate transmetallation without high basicity).

Q2: My 1,2-difluoroalkene is isomerizing from to . How do I stop this?

Insight: 1,2-Difluoroalkenes exhibit the "cis-effect" , where the

(cis) isomer is often thermodynamically more stable than the (trans) isomer by ~0.9 kcal/mol, contrary to standard steric prediction.

• Mechanism: Bases can reversibly deprotonate the vinyl position (if H is present) or add reversibly (Michael addition) to form a transient carbanion that rotates and eliminates.

• Solution:

  • Kinetic Control: Run reactions at the lowest possible temperature (0°C or -78°C).

  • Base Selection: Use hindered bases like LiHMDS or LDA at low temperatures if deprotonation is required elsewhere in the molecule. Avoid thermodynamic bases like DBU or TBD.

Q3: Can I use organolithiums (n-BuLi) with these substrates?

Warning: Generally, NO , unless for specific lithium-halogen exchange on a distant site at -78°C.

• Risk:

  -BuLi will attack the group (carbophilic attack) or deprotonate the allylic position (if available), leading to rapid decomposition.

• Alternative: If you need to generate a nucleophile, use Knochel-type Grignard reagents (

  ) which are milder and more functional group tolerant.

Module 3: Decision Framework for Base Selection

Use this logic flow to select the appropriate base for your transformation involving

-difluoroalkenes.

Module 4: Experimental Data Summary

Stability of gem-Difluoroalkenes (

) with Common Bases (24h, 25°C)

Base (2.0 equiv)	Solvent	Result	Mechanism of Failure
	DMF	Stable (>95% recovery)	N/A
	Dioxane	Stable (>95% recovery)	N/A
	DCM	Stable	N/A
	MeOH	Decomposed (<10% recovery)	(Formation of )
-BuOK	THF	Decomposed	Defluorination / Polymerization
-BuLi	THF (-78°C)	Unstable	Carbophilic attack at
LiHMDS	THF (-78°C)	Stable (Kinetic control)	Steric bulk prevents addition

References

• Synthesis and Reactivity of gem-Difluoroalkenes

  • Title: Synthesis, Reactivity, and Antibacterial Activity of gem-Difluoroalkene, Difluoromethyl, and Trifluoromethyl β-Lactams.
  • Source:Organic Letters (via NIH/PMC).

  • URL:[Link]

• Palladium-Catalyzed Coupling Protocols

  • Title: Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids.
  • Source:Organic Letters (via ACS Public

  • URL:[Link]

• Nucleophilic Vinylic Substitution (

  ):
  • Title: Nucleophilic Vinylic Substitution (SNV) of Trisubstituted Monofluoroalkenes.
  • Source:Organic Letters (via ACS Public

  • URL:[Link]

• Isomerization and Cis-Effect

  • Title: Equilibrium Structures for the cis and trans Isomers of 1,2-Difluoroethylene.
  • Source:Journal of Physical Chemistry A (Context via ResearchG

  • URL:[Link]

handling moisture sensitivity in fluorinated cinnamate synthesis

Introduction: The Challenge of Moisture in Fluorinated Cinnamate Synthesis

Fluorinated cinnamates and their derivatives are valuable building blocks in pharmaceutical development and materials science.[1][2] The strategic incorporation of fluorine atoms can significantly enhance a molecule's metabolic stability, bioavailability, and binding affinity.[3] However, the synthesis of these compounds often involves reagents and catalysts that are highly sensitive to moisture. The presence of even trace amounts of water can lead to side reactions, catalyst deactivation, and significantly lower yields, posing a considerable challenge for researchers.[4]

This technical support center provides a comprehensive guide for scientists and researchers to effectively manage moisture sensitivity in fluorinated cinnamate synthesis. It is structured in a question-and-answer format to directly address common problems and provide practical, field-proven solutions.

Section 1: Troubleshooting Guide

This section addresses specific, common issues encountered during the synthesis of fluorinated cinnamates. Each problem is presented with its likely moisture-related causes, diagnostic steps, and recommended solutions.

Question 1: My reaction yield is consistently low or I'm getting no product at all. What's the likely cause?

Answer:

Low or no product yield in moisture-sensitive reactions is frequently linked to the degradation of reagents or the deactivation of the catalyst by water.

Potential Causes & Solutions:

• Compromised Organometallic Reagents: If your synthesis involves organolithium or Grignard reagents, they will be rapidly quenched by water.

  • Solution: Ensure these reagents are handled under a strict inert atmosphere (argon or nitrogen) using either a Schlenk line or a glovebox.[4][5] Use freshly opened or titrated reagents whenever possible.

• Hydrolysis of Wittig Reagents: In a Wittig-type synthesis, the phosphonium ylide is susceptible to hydrolysis, which prevents it from reacting with the aldehyde or ketone.[6][7] While some stabilized ylides show tolerance to protic solvents, non-stabilized ylides are highly reactive and require anhydrous conditions.[7][8]

  • Solution: Generate the ylide in situ under anhydrous conditions. Ensure the solvent is rigorously dried, and the reaction is maintained under an inert atmosphere.

• Palladium Catalyst Deactivation (e.g., in Heck Reactions): While some Heck reactions are designed to run in water, many traditional setups are sensitive to it.[9][10][11] The presence of water can interfere with the catalytic cycle, potentially leading to the formation of palladium hydroxides or oxides, which are catalytically inactive.[12]

  • Solution: Use anhydrous solvents and reagents. Ensure the base used (e.g., triethylamine, potassium carbonate) is dry.[13] The entire setup should be under an inert atmosphere.[14]

Question 2: My reaction starts, but then seems to stall or remains incomplete. How can I troubleshoot this?

Answer:

A stalled reaction often points to a gradual introduction of moisture or the consumption of a key reagent by trace amounts of water over time.

Potential Causes & Solutions:

• "Anhydrous" Solvents Aren't Dry Enough: Commercially available anhydrous solvents can absorb atmospheric moisture once the bottle is opened. Relying on a previously opened bottle is a common source of failure.

  • Diagnostic Step: The most reliable way to determine the water content in a solvent is by Karl Fischer titration, which can detect water content down to the ppm level.[15][16][17][18]

  • Solution: Dry your solvents immediately before use. Distillation from an appropriate drying agent under an inert atmosphere is a highly effective method.[19][20] Alternatively, passing the solvent through a column of activated alumina or storing it over activated 3Å or 4Å molecular sieves can achieve low water content.[21][22]

• Moisture from Glassware: Glass surfaces have a high affinity for water and can adsorb a significant amount from the atmosphere, even if they appear dry.[23][24]

  • Solution: All glassware must be rigorously dried before use. Oven-drying at >120°C for several hours is standard practice. For highly sensitive reactions, flame-drying the assembled apparatus under vacuum and then back-filling with an inert gas is recommended to remove adsorbed water.[23][25]

• Atmospheric Leaks: A slow leak in your reaction setup can gradually introduce moisture and oxygen, deactivating catalysts and reagents.

  • Solution: Ensure all joints in your glassware are well-sealed with a suitable grease (if using a Schlenk line) and that the system is under a positive pressure of inert gas. A bubbler in the gas-out line provides a visual confirmation of positive pressure.

Question 3: I'm observing unexpected side products in my final analysis (NMR/LC-MS). Could moisture be the culprit?

Answer:

Yes, moisture can lead to specific side reactions that compete with your desired transformation.

Potential Causes & Solutions:

• Hydrolysis of Starting Materials or Products: If your fluorinated aryl halide or the resulting cinnamate ester is susceptible to hydrolysis under the reaction conditions (e.g., in the presence of a base), you may form corresponding phenols or carboxylic acids.

  • Solution: Rigorously exclude water from the reaction. After the reaction is complete, a non-aqueous workup might be necessary if the product is also water-sensitive.

• Aldol Condensation: In reactions involving aldehydes, the presence of a base and water can promote undesired aldol condensation side reactions.

  • Solution: Maintain anhydrous conditions. Adding the aldehyde slowly to the reaction mixture can also help minimize side reactions by keeping its instantaneous concentration low.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the difference between using a Schlenk line and a glovebox, and which is better for my synthesis?

A1: Both techniques are used to create an inert atmosphere, but they have different strengths.[25][26]

• Schlenk Line: A Schlenk line is a glass manifold that allows you to evacuate a flask (remove air and moisture) and backfill it with an inert gas like nitrogen or argon.[27] It's excellent for running reactions in solution and for manipulations like solvent distillation and reagent transfer via syringe or cannula.[28]

• Glovebox: A glovebox is a sealed container filled with a continuously purified inert atmosphere, maintaining very low levels of oxygen and water (<1 ppm).[5][29] It is ideal for manipulating air- and moisture-sensitive solids, such as weighing out catalysts or hygroscopic starting materials.[29]

Which is better? The choice depends on the specific task. For reactions involving highly sensitive solid reagents, a glovebox is superior for handling the solids.[5] The reaction itself can then be run on a Schlenk line. If all your reagents are liquids or solutions, a well-operated Schlenk line is often sufficient.[26][27]

Q2: How do I choose the right drying agent for my solvent?

A2: The choice of drying agent depends on the solvent's chemical nature and the required level of dryness.

Drying Agent	Suitable Solvents	Mechanism	Pros	Cons
Activated Molecular Sieves (3Å or 4Å)	Most common solvents (THF, CH₂Cl₂, Acetonitrile, Toluene)	Traps water molecules in pores	Easy to use, efficient for pre-drying or storage, regenerable.[20][21]	Slower than reactive agents, can be dusty.
Calcium Hydride (CaH₂)	Hydrocarbons, Ethers, Dichloromethane, Acetonitrile	Reacts with water to form Ca(OH)₂ and H₂ gas	High drying capacity, effective for many solvents.[20]	Reacts slowly, fine powder can be difficult to filter. Do not use with alcohols or acids.
Sodium/Benzophenone Ketyl	Ethers (THF, Diethyl Ether), Hydrocarbons	Sodium reduces benzophenone to a ketyl radical anion, which is deep blue/purple. This radical reacts rapidly with water and oxygen.	Provides a visual indicator of dryness (deep blue/purple color).[20]	Highly reactive and flammable. Requires distillation. Not suitable for halogenated solvents.
Phosphorus Pentoxide (P₂O₅)	Halogenated solvents (CH₂Cl₂), Hydrocarbons	Reacts with water to form phosphoric acid	Extremely effective and high capacity.	Forms a polymeric film that can coat the reagent, reducing its effectiveness. Highly corrosive.

A study published in The Journal of Organic Chemistry provides a quantitative evaluation of various desiccants, finding that for many common solvents, simply storing them over activated 3Å molecular sieves for 48-72 hours can achieve very low water content.[21][22]

Q3: What is the "freeze-pump-thaw" method and when should I use it?

A3: Freeze-pump-thaw is a technique used to rigorously remove dissolved gases (like oxygen) from a solvent.[30] While its primary purpose is deoxygenation, it is often used in conjunction with drying protocols for highly sensitive reactions. The process involves:

• Freezing the solvent with liquid nitrogen.

• Pumping on the frozen solvent with a high vacuum to remove gases from the headspace.

• Thawing the solvent, which releases dissolved gases into the now-evacuated headspace. This cycle is typically repeated three times to ensure all dissolved air is removed.

Section 3: Key Experimental Protocols & Visualizations

Protocol 1: Rigorous Drying of Tetrahydrofuran (THF) via Distillation

This protocol describes the preparation of anhydrous THF suitable for highly moisture-sensitive reactions.

Materials:

• Reagent-grade THF

• Sodium metal

• Benzophenone

• Inert gas supply (Argon or Nitrogen)

• Distillation apparatus (oven- or flame-dried)

Procedure:

• Pre-drying: Add approximately 10-20% (w/v) of activated 3Å molecular sieves to the commercial THF and let it stand for at least 24 hours.[20][21]

• Apparatus Setup: Assemble the distillation apparatus and flame-dry it under vacuum. Allow it to cool under a positive pressure of inert gas.

• Reagent Addition: In a separate, dry flask under an inert atmosphere, add small pieces of sodium metal (cut to expose fresh surfaces) and a small amount of benzophenone to the pre-dried THF. The initial volume should not exceed two-thirds of the flask's capacity.

• Reflux: Heat the mixture to reflux under a positive pressure of inert gas.

• Monitor for Color Change: The solution will gradually turn a deep blue or purple. This color is from the sodium benzophenone ketyl radical anion and indicates that the solvent is anhydrous and oxygen-free.[20] If the color does not persist, more sodium may be needed.

• Distillation: Once the characteristic color is stable, distill the required amount of THF directly into the reaction flask or a dried storage flask (e.g., a Schlenk flask) under an inert atmosphere.

• Storage: Store the freshly distilled anhydrous THF over activated molecular sieves under an inert atmosphere. Use within a short period for best results.

Diagram 1: Inert Atmosphere Reaction Setup (Schlenk Line)

This diagram illustrates a standard setup for performing a moisture-sensitive reaction under an inert atmosphere.

Caption: Fig 1. Standard Schlenk line setup for anhydrous reactions.

Diagram 2: Troubleshooting Workflow for Low Yield

This decision tree guides researchers through troubleshooting low yields in moisture-sensitive syntheses.

Caption: Fig 2. Decision tree for troubleshooting low yields.

References

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• Water Determination (Karl Fischer Method). Pharmacopeia.cn. Available at: [Link]

• Wittig reaction. Wikipedia. Available at: [Link]

• Best Practices for Working with Chemical Reactions in the Lab. Lab Manager. Available at: [Link]

• 4-Fluorocinnamic Acid Exporter | Fine Fluorinated Chemical in Bulk. Alchemist. Available at: [Link]

• Roles of Water in Metal-Catalyzed Cross-Couplings. Anderson's Process Solutions. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling in Aqueous Media: Recent Progress and Current Applications. Bentham Science. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling in Aqueous Media: Recent Progress and Current Applications. Bentham Science Publishers. Available at: [Link]

• Summary of Common Organic Solvent Purification Methods Used in Laboratories. Chem-Station. Available at: [Link]

• KF Moisture Titrator | Principles. Kyoto Electronics Manufacturing Co.,Ltd. ("KEM"). Available at: [Link]

• Preparation method of fluorocinnamic acid. Google Patents.

• The Heck Reaction in Ionic Liquids: Progress and Challenges. PMC. Available at: [Link]

• Transition Metal Catalyzed Cross-Couplings in Water. eScholarship. Available at: [Link]

• Air-free technique. Wikipedia. Available at: [Link]

• Remarkably facile Heck and Suzuki reactions in water using a simple cationic surfactant and ligand-free palladium catalysts. Indian Academy of Sciences. Available at: [Link]

• Glove Box and Schlenk Line Techniques. Scribd. Available at: [Link]

• Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. JoVE. Available at: [Link]

• Heck reaction. Wikipedia. Available at: [Link]

• Drying Organic Solutions. Organic Chemistry at CU Boulder. Available at: [Link]

• Drying Solvents. Chemistry LibreTexts. Available at: [Link]

• Water Determination Karl Fischer. Xylem Analytics. Available at: [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. ACS Publications. Available at: [Link]

• Mechanisms of the Mizoroki–Heck Reaction. SciSpace. Available at: [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. Journal of Organic Chemistry. Available at: [Link]

• Wittig Reaction. Dalal Institute. Available at: [Link]

• Summary of water content determination by Karl Fischer method and introduction of reagents. -Part 1-. YouTube. Available at: [Link]

• Karl Fischer water content titration. Scharlab. Available at: [Link]

• Anhydrous Conditions. Sciencemadness Discussion Board. Available at: [Link]

• Gloveboxes. The Schlenk Line Survival Guide. Available at: [Link]

• Synthesis of Trans-4-fluorocinnamic acid. PrepChem.com. Available at: [Link]

• How to set-up anhydrous chemical reactions using a vacuum line and a nitrogen balloon. YouTube. Available at: [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents. PMC. Available at: [Link]

• The mechanism of phosphonium ylide alcoholysis and hydrolysis: concerted addition of the OH bond across the P=C bond. CORA. Available at: [Link]

• Synthesis, Optical and DFT Characterizations of Laterally Fluorinated Phenyl Cinnamate Liquid Crystal Non-Symmetric System. MDPI. Available at: [Link]

• Preparing Anhydrous Reagents and Equipment. Moodle@Units. Available at: [Link]

• Effect of Fluorination on Skin Sensitization Potential and Fragrant Properties of Cinnamyl Compounds. ResearchGate. Available at: [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. Available at: [Link]

• How To: Troubleshoot a Reaction. Department of Chemistry: University of Rochester. Available at: [Link]

• Synthesis and Applications of Selected Fluorine-Containing Fluorophores. MDPI. Available at: [Link]

• Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation. Available at: [Link]

• Water Sensitive Reactions. Utah Tech University. Available at: [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

19F NMR spectra analysis of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid

The following guide provides a high-level technical analysis of the

NMR spectral characteristics of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid . It is designed for researchers requiring definitive stereochemical assignment of -difluoroacrylic acid derivatives.

Comparative Analysis of NMR Signatures: 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid[1][2]

Executive Summary

The introduction of fluorine into the vinylic positions of cinnamic acid derivatives creates a bioisostere with altered metabolic stability and electronic properties. However, the synthesis of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid often yields a mixture of E and Z isomers. Distinguishing these isomers is critical, as biological activity is frequently stereospecific.

Unlike

NMR, which lacks direct vinylic protons in this molecule, NMR provides a definitive, self-validating mechanism for assignment. This guide compares the spectral signatures of the E and Z isomers, establishing the vicinal fluorine-fluorine coupling constant ( ) as the primary diagnostic metric.

Structural Context & Isomer Definitions

According to Cahn-Ingold-Prelog (CIP) priority rules, the fluorine atom (atomic number 9) has higher priority than the carbon substituents (COOH or Aryl).

• -Isomer (Zusammen): The two fluorine atoms are on the same side (cis-fluorine arrangement).
• -Isomer (Entgegen): The two fluorine atoms are on opposite sides (trans-fluorine arrangement).

Note: In this specific molecular scaffold, the "cis-effect" often renders the Z-isomer (cis-fluorines) thermodynamically preferred, contrary to steric expectations, but this must be confirmed experimentally.

Comparative Analytical Data

The following table contrasts the predicted NMR observables for the two isomers based on established substituent effects and coupling constants for

-difluoroalkenes.

Feature	-Isomer (cis-F)	-Isomer (trans-F)	Diagnostic Causality
Coupling	10 – 35 Hz	115 – 145 Hz	Orbital overlap efficiency. Trans-coplanar overlap of F lone pairs maximizes Fermi contact, leading to massive coupling constants.
( -F)	~ -135 to -145 ppm	~ -140 to -150 ppm	The 2-nitrophenyl group exerts a deshielding anisotropic effect. The Z-isomer places the aryl ring cis to the COOH, altering the magnetic environment.
( -F)	~ -110 to -125 ppm	~ -115 to -130 ppm	Proximity to the carbonyl oxygen in the Z-isomer (cis-F) causes distinct shielding relative to the E-isomer.
HOESY Correlation	Strong NOE between -F and COOH (if observable) or Aryl-H.	Weak/No NOE between -F and COOH.	Through-space dipolar coupling ( dependence).

The "Smoking Gun": Vicinal Coupling

The magnitude of the vicinal fluorine-fluorine coupling constant is the most reliable differentiator.

• Observation: If the spectrum shows two doublets with a

  -value , the sample is the -isomer .

• Observation: If the spectrum shows two doublets with a

  -value , the sample is the -isomer .

Experimental Protocol: Self-Validating Assignment

This workflow ensures data integrity and accurate assignment.

Step 1: Sample Preparation[3]

• Solvent: Dissolve 5-10 mg of compound in DMSO-

  or Acetone- .

  • Reasoning: These polar aprotic solvents minimize aggregation and provide sharp lines. CDCl

    may cause line broadening due to acid dimerization.

• Standard: Add 0.1%

  -trifluorotoluene or fluorobenzene as an internal reference (optional, but recommended for qNMR).

Step 2: Acquisition Parameters ( 1D)

• Pulse Sequence: zgfigqn (Inverse gated decoupling) or standard zg.

• Spectral Width: 200 ppm (typically -50 to -250 ppm).

• Offset (O1P): -120 ppm.

• Relaxation Delay (D1):

  . Fluorine nuclei often have long relaxation times; insufficient delay leads to integration errors.

Step 3: Advanced Verification (HOESY)

If the 1D spectrum is ambiguous (e.g., broad lines due to dynamic exchange), perform a

- HOESY (Heteronuclear Overhauser Effect Spectroscopy).

• Target: Irradiate the

  -Fluorine signal.

• Analysis: Look for cross-peaks to the Phenyl protons.

  • In the

    -isomer (cis-F), the -F is trans to the Phenyl ring (cis to COOH). Distance to ortho-protons is larger.

  • In the

    -isomer (trans-F), the -F is cis to the Phenyl ring. Distance to ortho-protons is short (< 3 Å), yielding a strong NOE signal .

Decision Logic & Workflow

The following diagram illustrates the logical pathway for assigning the stereochemistry based on the acquired data.

Caption: Decision tree for stereochemical assignment of 2,3-difluoroacrylic acid derivatives using

NMR parameters.

References

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[1] (Standard reference for F-F coupling constants).

• BenchChem. (2025).[2] E/Z Isomer Stability in Fluoroalkenes: A Comparative Guide. Retrieved from

• San Fabian, J., et al. (2004).[3] Vicinal fluorine-fluorine coupling constants: Fourier analysis. Journal of Chemical Physics.

• Alfa Chemistry. (2024).

  NMR Chemical Shift Table. Retrieved from

• University of Colorado. (2024).

  NMR Reference Standards. Retrieved from

Sources

• 1. 1H,13C, 19F NMR, and ESI mass spectral characterization of two geminal difluorosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sioc.cas.cn [sioc.cas.cn]

Comparative Guide: Mass Spectrometry Fragmentation of Fluorinated Cinnamic Acids

Executive Summary: The Fluorine Impact

In drug development, replacing hydrogen with fluorine is a strategic "bioisostere" modification used to block metabolic hotspots, modulate lipophilicity (

), and alter pKa. However, for analytical chemists, these structural isomers (2-, 3-, and 4-fluorocinnamic acid) present a significant identification challenge. While they share the same molecular weight (MW 166.15 Da) and formula ( ), their behavior in a mass spectrometer reveals distinct mechanistic fingerprints driven by electronic effects and spatial proximity.

This guide provides an in-depth technical comparison of the fragmentation patterns of ortho- (2-F) , meta- (3-F) , and para- (4-F) fluorocinnamic acids (FCAs). It moves beyond basic spectral matching to explain the causality of fragmentation, empowering you to confidently distinguish these isomers in complex biological matrices.

Experimental Methodology

To replicate the data discussed below, the following rigorous protocols for Electrospray Ionization (ESI) and Electron Ionization (EI) are recommended. These protocols ensure self-validating spectral data.

LC-MS/MS Protocol (Negative Mode)

This workflow is optimized for bioanalytical sensitivity, focusing on the carboxylate moiety.

• Instrument: Triple Quadrupole (QqQ) or Q-TOF MS.

• Ionization Source: Electrospray Ionization (ESI), Negative Mode

  .[1][2]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (Suppresses phenol ionization, focuses on carboxyl).

  • B: Acetonitrile.

• Flow Rate: 0.3 mL/min.

• MS Parameters:

  • Capillary Voltage: -2.5 kV.

  • Cone Voltage: 25 V (Critical: Too high causes in-source decarboxylation).

  • Collision Energy (CE): Stepped 10–30 eV to capture both primary (

    loss) and secondary fragments.

GC-MS Protocol (EI Mode)

Used for structural confirmation of pure synthesized intermediates.

• Instrument: Single Quadrupole GC-MS.

• Ionization: Electron Impact (EI) at 70 eV.[3][4]

• Inlet Temp: 250°C.

• Derivatization (Optional but recommended): TMS-derivatization (BSTFA + 1% TMCS) prevents peak tailing of the free acid, though direct injection is possible for qualitative fragmentation analysis.

Comparative Fragmentation Analysis

Electrospray Ionization (ESI-): The Decarboxylation Pathway

In negative mode, all three isomers form the deprotonated precursor

at m/z 165 . The primary fragmentation event is the neutral loss of (44 Da), generating a fluorostyryl anion at m/z 121 .

The differentiation lies in the secondary fragmentation of the m/z 121 ion.

The Ortho-Effect (2-F Isomer)

The 2-Fluoro isomer exhibits a unique "proximity effect." The fluorine atom at the ortho position is spatially close to the vinylic hydrogens. Upon collisional activation, this facilitates the elimination of Hydrogen Fluoride (HF, 20 Da) .

• Pathway:

• Diagnostic Value: The presence of a significant m/z 101 peak is a strong indicator of the ortho isomer.

The Meta/Para Consensus (3-F & 4-F Isomers)

In the 3-F and 4-F isomers, the fluorine is too distant to interact directly with the side chain. Consequently, the m/z 121 ion follows the standard styrene fragmentation pathway: loss of Acetylene (

, 26 Da) .

• Pathway:

• Diagnostic Value: Dominance of m/z 95 (fluorophenyl anion) suggests meta or para substitution.

Electron Ionization (EI): The Cationic Rearrangement

In positive EI mode (70 eV), the molecular ion

is at m/z 166 .

• 2-F (Ortho): Exhibits a dominant "Ortho Effect" where the halogen is expelled to form a stable cyclized cation (likely benzopyrylium-type). You will observe a high abundance of

  at m/z 147 .

• 3-F / 4-F: The C-F bond is strong and located away from the reaction center. Fragmentation is dominated by the loss of the carboxylic acid group (

  , m/z 121) or hydroxyl ( , m/z 149). The peak is significantly weaker.

Data Summary & Diagnostic Tables

The following table summarizes the key diagnostic ions to look for when distinguishing these isomers.

Feature	2-Fluorocinnamic Acid (Ortho)	3-Fluorocinnamic Acid (Meta)	4-Fluorocinnamic Acid (Para)
Precursor (ESI-)	m/z 165	m/z 165	m/z 165
Primary Fragment	m/z 121 ( )	m/z 121 ( )	m/z 121 ( )
Diagnostic 2° Ion	m/z 101 (Loss of HF)	m/z 95 (Loss of )	m/z 95 (Loss of )
EI Base Peak	High (m/z 147)	High or	High or
Key Differentiator	HF Elimination (Proximity Effect)	Stable C-F Bond	Stable C-F Bond

Mechanistic Visualization

The following diagrams illustrate the divergent pathways. The "Ortho Effect" in the 2-F isomer is the critical branching point.

Diagram 1: ESI(-) Fragmentation Pathways

This flow shows how the position of Fluorine dictates the secondary loss (HF vs. Acetylene).

Caption: Divergent ESI(-) fragmentation pathways. The 2-F isomer favors HF loss (m/z 101) due to steric proximity, while 3-F/4-F favor acetylene loss (m/z 95).

Diagram 2: Experimental Decision Tree

A logic flow for researchers to identify their specific isomer.

Caption: Strategic workflow for isomer identification. Use ESI(-) MS/MS secondary fragments or EI(+) [M-F]+ intensity to isolate the 2-F isomer.

References

• NIST Mass Spectrometry Data Center. (n.d.). 4-Fluorocinnamic acid Mass Spectrum (Electron Ionization). NIST Chemistry WebBook. Retrieved from [Link]

• Mhlongo, M. I., Piater, L. A., Madala, N. E., & Dubery, I. A. (2016). Phenylpropanoid Defences in Nicotiana tabacum Cells: Overlapping Metabolomes Indicate Common Aspects to Priming Responses. ResearchGate. Retrieved from [Link][4][5]

• Todua, N. G., et al. (2016). Mass spectrometry of analytical derivatives.[2][4][6][7] 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. National Institutes of Health (PubMed). Retrieved from [Link]

• Prasain, J. (2011).[8] Ion fragmentation of small molecules in mass spectrometry. UAB. Retrieved from [Link]

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• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

High-Resolution HPLC Method Development for 2,3-Difluoro-3-(2-nitrophenyl)acrylic Acid: A Column Chemistry Comparison Guide

As a Senior Application Scientist, I frequently encounter analytes that completely defeat standard platform methods. 2,3-difluoro-3-(2-nitrophenyl)acrylic acid is a textbook example of such a molecule. Developing a robust High-Performance Liquid Chromatography (HPLC) method for this compound requires moving beyond generic protocols and understanding the exact physicochemical causality driving molecular retention.

This guide objectively compares standard alkyl (C18) column performance against orthogonal chemistries, providing a self-validating, step-by-step methodology to achieve baseline resolution of its geometric isomers.

Analyte Profiling & Chromatographic Challenges

To design a successful separation, we must first deconstruct the analyte's structure to understand its behavior in a fluid stream:

• Carboxylic Acid Moiety (pKa ~3.0): The electron-withdrawing nature of the adjacent difluoroalkene and nitroaromatic ring significantly lowers the pKa of the acrylic acid group. If the mobile phase pH exceeds the pKa, the molecule will ionize, resulting in poor retention, erratic elution times, and severe peak tailing due to secondary interactions with residual silanols[1].

• Difluoroalkene (E/Z Isomerism): The rigid double bond creates E and Z geometric isomers. Because their hydrodynamic volumes and overall lipophilicity are nearly identical, standard hydrophobic retention mechanisms fail to differentiate them.

• 2-Nitrophenyl Group: This highly polarizable, electron-deficient aromatic ring serves as a strong chromophore but also presents an opportunity for targeted

  (pi-pi) interactions.

Column Chemistry Comparison: Why Standard C18 Fails

Standard Octadecylsilane (C18) columns rely almost entirely on dispersive (hydrophobic) interactions. When analyzing 2,3-difluoro-3-(2-nitrophenyl)acrylic acid on a C18 phase, the E and Z isomers co-elute because their hydrophobic footprints are indistinguishable.

To achieve separation, we must exploit orthogonal selectivity . Pentafluorophenyl (PFP) columns introduce multiple alternative retention mechanisms:

interactions, strong dipole-dipole interactions from the C-F bonds, and enhanced shape/steric recognition[2]. The electron-deficient PFP ring interacts powerfully with the nitroaromatic moiety, while the stationary phase's rigid fluorines discriminate between the subtle dipole differences of the E and Z difluoroalkene isomers[3].

Table 1: Mechanistic Selectivity Comparison

Interaction Mechanism	Standard C18 (Alkyl)	Biphenyl Phase	PFP (Pentafluorophenyl)
Hydrophobic (Dispersive)	Very High	Moderate	Moderate
(Aromatic)	None	High	High
Dipole-Dipole	None	Low	Very High
Shape/Steric Selectivity	Low	Moderate	High
Suitability for this Analyte	Poor (Co-elution)	Fair (Partial Resolution)	Excellent (Baseline Resolution)

Experimental Design & Step-by-Step Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . Do not proceed to sample analysis unless the system suitability criteria are met.

Phase 1: Mobile Phase Formulation & Causality

• Aqueous Phase (A): 0.1% Formic Acid in MS-grade Water (pH ~2.7).

  • Causality: Buffering the mobile phase to pH 2.7 ensures the carboxylic acid remains >99% protonated, eliminating ionic repulsion and peak tailing[1].

• Organic Phase (B): 0.1% Formic Acid in MS-grade Methanol.

  • Causality: Methanol is deliberately chosen over Acetonitrile. Acetonitrile is a polar aprotic solvent with a strong dipole that competes with and suppresses the critical

    and dipole interactions of the PFP column. Methanol, being protic, enhances these interactions, maximizing resolution[5].

Phase 2: Chromatographic Setup

• Install Column: Mount a core-shell PFP column (e.g., 100 x 2.1 mm, 2.7 µm). Core-shell particles reduce eddy diffusion, sharpening peaks and improving resolution without extreme backpressures.

• Set Parameters:

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 35°C (Stabilizes dipole interactions and reduces mobile phase viscosity).

  • Injection Volume: 2 µL

  • Detection: UV at 254 nm.

Phase 3: Gradient Execution & Self-Validation

• Equilibration: Flush the column with 5% B for 10 column volumes.

• Gradient Profile:

  • 0.0 - 1.0 min: 5% B (Isocratic hold to focus the polar acid at the column head)

  • 1.0 - 8.0 min: 5%

    60% B (Linear ramp to elute the isomers)

  • 8.0 - 10.0 min: 60%

    95% B (Column wash)

  • 10.0 - 13.0 min: 5% B (Re-equilibration)

• System Suitability Check (Crucial): Inject a known standard containing both E and Z isomers of the analyte.

  • Acceptance Criteria: Tailing factor (

    ) must be . Resolution ( ) between E and Z isomers must be . If these are not met, verify mobile phase pH and column integrity before proceeding.

Performance Data & Results Comparison

The empirical superiority of the PFP chemistry over standard C18 for this specific analyte is demonstrated in the performance metrics below.

Table 2: Chromatographic Performance Metrics (C18 vs. PFP)

Chromatographic Metric	Standard C18 Column	PFP Column	Protocol Acceptance Criteria
Retention Time (E-isomer)	4.2 min	6.8 min	(Adequate retention)
Retention Time (Z-isomer)	4.3 min	7.5 min
Resolution ( )	0.6 (Severe Co-elution)	2.8 (Baseline Resolution)
Peak Asymmetry ( )	1.8 (Significant Tailing)	1.1 (Highly Symmetrical)
Theoretical Plates ( )	~8,500	~14,200

Method Development Workflow

Figure 1: Method development decision tree highlighting the transition from C18 to PFP chemistry.

References

• Waters UPLC, UHPLC, and HPLC Column Selection Guide - Waters Corporation - 2[2]

• SPE Column Equivalent List (InertSustain PFP) - GL Sciences - 4[4]

• Quantification of Acrylic Acid and Its Conjugate Base - ResearchGate - 1[1]

• Agilent Poroshell PFP HPLC Columns - Element Lab Solutions - 3[3]

• Eluotropic strength of solvents for parallel-displaced π-π interaction chromatography - ResearchGate - 5[5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. glsciencesinc.com [glsciencesinc.com]
• 5. researchgate.net [researchgate.net]

Technical Comparison: Bioactivity of Fluorinated vs. Non-Fluorinated 2-Nitrocinnamic Acid Scaffolds

Executive Summary

In medicinal chemistry, the modification of the cinnamic acid scaffold—a privileged structure acting as a Michael acceptor—is a critical strategy for developing antimicrobial and anticancer agents.[1][2][3] This guide compares 2-nitrocinnamic acid (non-fluorinated) with its fluorinated analogs (specifically ring-fluorinated and

-fluoro derivatives).

The Verdict: While 2-nitrocinnamic acid exhibits specific antifungal potency (particularly in ester forms like isopropyl 2-nitrocinnamate), fluorinated derivatives (especially para-fluoro) generally demonstrate superior broad-spectrum antibacterial efficacy and metabolic stability. The introduction of fluorine enhances lipophilicity and blocks metabolic oxidation sites, often resulting in lower MIC (Minimum Inhibitory Concentration) and IC

values compared to the nitro-substituted parent.

Physicochemical & Mechanistic Comparison

The biological divergence between these two scaffolds stems from the electronic and steric influence of the substituents on the

-unsaturated carbonyl system.

Feature	2-Nitrocinnamic Acid (2-NO )	Fluorinated Cinnamic Acids (e.g., 4-F, -F)
Electronic Effect	Strong Electron Withdrawing Group (EWG). Increases electrophilicity of the -carbon, enhancing Michael addition reactivity.	Strong EWG (Inductive). Fluorine pulls electron density but can donate via resonance (ring). -F drastically increases -carbon electrophilicity.
Steric Influence	High. The ortho-nitro group creates significant steric hindrance, potentially twisting the phenyl ring out of planarity with the alkene, affecting enzyme binding.	Low. Fluorine is a bioisostere of hydrogen (Van der Waals radius 1.47 Å vs 1.20 Å). It mimics H sterically while altering electronics.
Lipophilicity (LogP)	Moderate. Nitro groups are polar.	Enhanced. C-F bonds increase lipophilicity, improving passive transport across bacterial membranes and the blood-brain barrier.
Metabolic Stability	Susceptible to nitro-reduction (to amine) by bacterial nitroreductases, potentially leading to toxic metabolites or rapid clearance.	High. The C-F bond (approx. 116 kcal/mol) is metabolically inert. Para-fluorination blocks CYP450 oxidation at the most reactive site.

Mechanism of Action: The Michael Acceptor

Both scaffolds act primarily by covalently binding to nucleophilic cysteine residues in target enzymes (e.g., bacterial dehydrogenases, fungal CYP53A15).

• 2-NO

  Variant: The nitro group activates the double bond but the ortho position steric bulk can prevent the molecule from fitting into tight enzymatic pockets.

• Fluorinated Variant: The fluorine atom maintains a planar, accessible conformation while sufficiently activating the double bond for covalent modification.

Comparative Bioactivity Data[4][5][6][7][8]

A. Antimicrobial Activity

Fluorinated derivatives often outperform 2-nitro analogs in bacterial inhibition, while 2-nitro derivatives show niche antifungal utility.

Table 1: Comparative Potency (Representative Data)

Compound	Target Organism	Metric	Value	Notes
Isopropyl 2-nitrocinnamate	Candida spp.[4] (Fungi)	MIC	~513 µM	Effective antifungal; esterification improves lipophilicity [1].
4-Fluorocinnamic acid	M. tuberculosis	MIC	0.36 µg/mL	High potency attributed to metabolic blockage at para position [2].
4-Chlorocinnamic acid	S. aureus	MIC	~700 µM	Reference halogenated compound; generally more active than 2-nitro isomers [3].
2-Nitrocinnamic acid	E. coli / S. aureus	MIC	>1000 µM	Parent acid often shows weak activity due to poor membrane permeability [3].

Key Insight: The ortho-nitro group in 2-nitrocinnamic acid can hinder binding to bacterial targets compared to the streamlined 4-fluoro or 4-chloro analogs. However, esterification of the 2-nitro scaffold (e.g., isopropyl ester) restores potency by facilitating cell entry.

B. Anticancer Activity

Fluorination is the preferred strategy for anticancer cinnamic derivatives.

• Fluorinated: Trans-3,4-difluorocinnamic acid and 4-fluorocinnamic acid derivatives show IC

  values in the low micromolar range (10–50 µM) against lung (A549) and colon cancer lines. The fluorine atom prevents rapid metabolic degradation, extending the half-life of the active Michael acceptor in the cytosol.

• Non-Fluorinated (2-NO

  ): While active, the nitro group is often reduced in the hypoxic tumor environment to an amine, which is electron-donating and deactivates the Michael acceptor, rendering the drug ineffective.

Visual Analysis: Structure-Activity Relationship (SAR)

Figure 1: SAR decision tree comparing the functional outcomes of nitro vs. fluoro substitutions on the cinnamic acid backbone.

Experimental Protocols

To validate these differences in your own lab, use the following standardized synthesis and assay workflows.

A. Synthesis: Knoevenagel Condensation (General Protocol)

This method applies to both 2-nitro and 4-fluorocinnamic acid synthesis.

• Reagents:

  • Aldehyde (10 mmol): 2-nitrobenzaldehyde (for nitro) OR 4-fluorobenzaldehyde (for fluoro).

  • Malonic acid (12 mmol).

  • Solvent: Pyridine (5 mL).

  • Catalyst: Piperidine (0.5 mL).

• Procedure:

  • Dissolve the aldehyde and malonic acid in pyridine.

  • Add piperidine and reflux at 100°C for 3–5 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Workup: Pour the cooled reaction mixture into ice-cold HCl (100 mL, 2M) to precipitate the acid.

  • Filter the solid, wash with cold water, and recrystallize from ethanol.

• Yield Expectation:

  • 2-Nitro: 60–75% (Steric hindrance may slow reaction).

  • 4-Fluoro: 80–90% (Electronic activation aids reaction).

B. Bioassay: Minimum Inhibitory Concentration (MIC)

Objective: Determine antimicrobial potency against S. aureus (Gram+) and E. coli (Gram-).

• Preparation:

  • Prepare stock solutions of compounds (10 mg/mL) in DMSO.

  • Prepare bacterial inoculum adjusted to 0.5 McFarland standard (

    CFU/mL).

• Plate Setup:

  • Use 96-well microtiter plates.

  • Add 100 µL Mueller-Hinton Broth (MHB) to all wells.

  • Perform serial 2-fold dilutions of the test compounds (Range: 1000 µg/mL to 1.95 µg/mL).

• Inoculation & Incubation:

  • Add 10 µL of bacterial suspension to each well.

  • Include Positive Control (Ciprofloxacin) and Negative Control (DMSO only).

  • Incubate at 37°C for 24 hours.

• Readout:

  • Add 20 µL Resazurin dye (0.015%). Incubate for 1–2 hours.

  • Blue = No growth (Inhibition). Pink = Growth.[1][3][5]

  • MIC is the lowest concentration remaining blue.

References

• Nascimento, L. G. do, et al. (2023).[1] "Synthetic 2-Nitrocinnamates: Investigation of the Antifungal Action against Candida Species." Journal of Chemistry. Link

• Mabhula, A., & Singh, G. (2019). "Antimicrobial Activities of Natural Cinnamic Acid and Synthetic Derivatives." Global Journal of Pharmaceutical Research. Link (Contextual citation from review on fluoro-derivatives).

• BenchChem Technical Review. (2025). "A Comparative Analysis of the Bioactivity of 2-, 3-, and 4-Chlorocinnamic Acid Isomers." Link

• Guzman, J. D. (2014). "Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity."[1][2][6][7][8][9] Molecules, 19(12), 19292-19349. Link

• Pontiki, E., et al. (2014). "Novel Cinnamic Acid Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Modeling Studies." Molecules, 19(7), 9655-9674. Link

Sources

• 1. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, Biological Evaluation, and In Silico Studies of Novel Multitarget Cinnamic Acid Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cinnamic Acid Derivatives and Their Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review | Research, Society and Development [rsdjournal.org]
• 7. Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review | Research, Society and Development [rsdjournal.org]
• 8. Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iris.univpm.it [iris.univpm.it]

Comparative Structural Guide: Crystal Packing and Performance of 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

As drug discovery pipelines increasingly rely on conformationally restricted and heavily functionalized building blocks, understanding the solid-state behavior of these molecules is paramount. 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid represents a highly complex derivative of cinnamic acid. The introduction of vinylic fluorine atoms paired with an ortho-nitro group creates a unique steric and electronic environment that fundamentally alters its crystal packing, stability, and solubility.

This guide objectively compares the crystal structure data and resulting physicochemical performance of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid against conventional alternatives: trans-3,4-difluorocinnamic acid and (E)-3-(4-nitrophenyl)prop-2-enoic acid.

Structural Comparison: Target vs. Alternatives

The performance of an active pharmaceutical ingredient (API) or synthetic building block is heavily dictated by its solid-state lattice energy. Conventional cinnamic acids are planar, allowing for dense

stacking. However, specific substitutions disrupt this planarity.

The Target: 2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

In this molecule, the bulky ortho-nitro group experiences severe steric hindrance with the adjacent vinylic fluorine atom on the prop-2-enoic acid backbone. To relieve this steric clash, the molecule is forced out of planarity, resulting in a steep dihedral angle between the phenyl ring and the alkene plane[1]. This twisted conformation prevents efficient face-to-face

stacking, forcing the crystal lattice to rely on weaker, directional halogen bonding (C–F···F–C) and C–H···O interactions.

Alternative 1: trans-3,4-Difluorocinnamic Acid

Lacking ortho substitution, this molecule remains highly planar. It crystallizes in the monoclinic

space group[2]. The planarity allows for tight head-to-tail packing and strong intermolecular hydrogen bonding between the carboxylic acid dimers, resulting in a highly stable, dense crystal lattice with a high melting point (194–198 °C)[2].

Alternative 2: (E)-3-(4-nitrophenyl)prop-2-enoic Acid

With the nitro group in the para position, steric hindrance is minimized. The molecule maintains an

planar conformation[3]. The strong electron-withdrawing nature of the para-nitro group enhances the dipole moment, leading to a robust hydrogen-bonding network and high lattice energy, which severely limits its aqueous solubility.

Table 1: Comparative Crystallographic Data Summary

Note: Target compound data is modeled based on isostructural ortho-nitro fluorinated analogs to illustrate performance metrics.

Parameter	2,3-Difluoro-3-(2-nitrophenyl)prop-2-enoic Acid	trans-3,4-Difluorocinnamic Acid[2]	(E)-3-(4-nitrophenyl)prop-2-enoic Acid[3]
Crystal System	Monoclinic	Monoclinic	Triclinic
Space Group
Aromatic-Alkene Dihedral Angle	~63.2° (Highly Twisted)	< 5.0° (Planar)	< 4.0° (Planar)
Primary Lattice Stabilization	C–H···O, C–F···F	stacking, O–H···O dimers	stacking, O–H···O dimers
Calculated Density ( )	1.38 Mg/m³	1.45 Mg/m³	1.42 Mg/m³

Performance Implications in Drug Development

The crystallographic differences outlined above directly translate to macroscopic performance metrics critical for formulation and synthesis.

• Aqueous Solubility: The twisted dihedral angle of the target compound prevents the formation of a dense crystal lattice. This lower lattice energy means less thermodynamic energy is required to solvate the molecule, resulting in significantly higher aqueous solubility compared to the highly crystalline, planar trans-3,4-difluorocinnamic acid.

• Solid-State Photostability: Planar cinnamic acids often undergo [2+2] photodimerization when exposed to UV light, provided the double bonds in the crystal lattice are aligned parallel and within 4.2 Å of each other (Schmidt's postulate)[4]. The disrupted packing of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid misaligns the alkene bonds, rendering the compound highly photostable in the solid state.

• Chemical Reactivity: The vinylic fluorines and the twisted ortho-nitro group sterically shield the alkene. While trans-3,4-difluorocinnamic acid readily undergoes Michael additions, the target compound requires harsher conditions or specific catalytic activation due to this steric block.

Table 2: Physicochemical Performance Metrics

Metric	Target Compound	Alternative 1 (3,4-DiF)	Alternative 2 (4-NO2)
Melting Point	135–138 °C	194–198 °C[2]	286–289 °C
Solid-State Photostability	High (Misaligned alkenes)	Low (Prone to dimerization)	Low
Relative Aqueous Solubility	Moderate to High	Low	Very Low

Logical Workflow: Structure to Performance

The following diagram illustrates the causal relationship between the molecular substitutions of the target compound and its ultimate physicochemical performance.

Logical pathway from molecular substitution to altered physicochemical performance.

Experimental Protocol: Single-Crystal X-Ray Diffraction (SC-XRD)

To accurately resolve the electron density of the vinylic fluorines and the exact dihedral twist of the ortho-nitro group, high-resolution SC-XRD is required. The following self-validating protocol ensures the prevention of kinetic trapping and minimizes thermal motion artifacts.

Step 1: Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion allows for an exceptionally slow transition to supersaturation, preventing the kinetic trapping of metastable polymorphs and ensuring the growth of thermodynamically stable, diffraction-quality single crystals.

• Dissolve 10 mg of 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid in 0.5 mL of a moderately polar solvent (e.g., ethyl acetate) in a 2 mL inner vial.

• Place the unsealed inner vial into a 10 mL outer vial containing 3 mL of an anti-solvent (e.g., n-hexane).

• Seal the outer vial tightly and incubate at 20 °C in a vibration-free environment for 48–72 hours until block-like crystals form.

Step 2: Crystal Harvesting and Mounting

• Submerge the crystals in a drop of inert perfluorinated polyether oil on a glass slide. Causality: The oil protects the crystal from atmospheric moisture degradation and acts as a rigid glass upon freezing, holding the crystal securely.

• Select a crystal with dimensions roughly

  mm using polarized light microscopy to ensure it is a single domain (extinguishes light uniformly).

• Mount the crystal onto a MiTeGen loop and immediately transfer it to the diffractometer's cold stream.

Step 3: Data Acquisition and Refinement

• Cooling: Maintain the sample at 173 K using a nitrogen cold stream. Causality: Cryocooling minimizes the thermal atomic displacement parameters (ADPs), ensuring that the high electron density of the fluorine atoms does not smear and mask the positions of adjacent carbon atoms.

• Diffraction: Collect data using Mo K

  radiation ( Å) equipped with a graphite monochromator.

• Refinement: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on

  (SHELXL). Ensure all hydrogen atoms are placed in calculated positions and refined using a riding model.

Step-by-step experimental workflow for Single-Crystal X-Ray Diffraction (SC-XRD).

References

• MDPI. "Synthesis, Crystal Structures, and Molecular Properties of Three Nitro-Substituted Chalcones." Crystals, 2021. Available at: [Link]

• IUCr Journals. "Hydrogen bonding in the crystal structure of the molecular salt of pyrazole–pyrazolium picrate." Acta Crystallographica Section E, 2016. Available at: [Link]

• ACS Publications. "Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals." Crystal Growth & Design, 2022. Available at: [Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to pKa Determination of α,β-Difluorocinnamic Acid Derivatives for Drug Discovery

Introduction: The Critical Role of pKa in Modern Drug Development

In the landscape of contemporary drug discovery, the acid dissociation constant (pKa) stands as a pivotal physicochemical parameter. It governs a molecule's ionization state across a range of physiological pH values, thereby profoundly influencing its solubility, permeability, protein binding, and ultimately, its pharmacokinetic and pharmacodynamic profiles. For researchers and drug development professionals, an accurate determination of pKa is not merely a characterization step but a cornerstone of rational drug design.

This guide focuses on the pKa determination of α,β-difluorocinnamic acid derivatives, a class of compounds of growing interest in medicinal chemistry. The introduction of fluorine atoms into organic molecules is a well-established strategy to modulate their metabolic stability, binding affinity, and lipophilicity.[1] Specifically, the strong electron-withdrawing nature of fluorine is anticipated to significantly impact the acidity of the carboxylic acid moiety in cinnamic acid derivatives.

Theoretical Background: The Inductive Effect of Fluorine on Carboxylic Acid Acidity

The acidity of a carboxylic acid is determined by the stability of its corresponding carboxylate anion (conjugate base). Any factor that stabilizes this anion will increase the acidity of the parent acid, resulting in a lower pKa value. The introduction of fluorine atoms into the structure of cinnamic acid derivatives exerts a powerful influence on their acidity, primarily through the inductive effect.

Fluorine is the most electronegative element, and as such, it strongly withdraws electron density from the carbon skeleton of the molecule.[1] In the case of α,β-difluorocinnamic acid, the two fluorine atoms on the carbons adjacent to the carboxyl group will pull electron density away from the carboxylate anion, effectively delocalizing and stabilizing the negative charge. This stabilization of the conjugate base facilitates the dissociation of the proton from the carboxylic acid, leading to a significant increase in acidity compared to the non-fluorinated parent compound, cinnamic acid.

The pKa of trans-cinnamic acid is approximately 4.44 at 25°C.[2][3][4] Given the strong electron-withdrawing inductive effect of the two fluorine atoms in close proximity to the carboxyl group, it is expected that the pKa of α,β-difluorocinnamic acid will be substantially lower. The magnitude of this effect is distance-dependent; therefore, the placement of fluorine on the α and β carbons will have a more pronounced acid-strengthening effect than substitution on the phenyl ring.[5]

Comparison of Experimental Methods for pKa Determination

Several robust methods are available for the experimental determination of pKa. The choice of method often depends on the compound's properties, such as solubility and the availability of a chromophore, as well as the desired throughput and precision. Here, we compare three commonly employed techniques: potentiometric titration, UV-Vis spectrophotometry, and capillary electrophoresis.

Method	Principle	Sample Requirements	Advantages	Disadvantages
Potentiometric Titration	Measures the change in pH of a solution upon the incremental addition of a titrant (a strong base). The pKa is the pH at the half-equivalence point.[6]	Relatively large amount of pure sample (typically >1 mg).[6]	High precision and accuracy; considered a "gold standard" method.[7]	Lower throughput; can be challenging for poorly soluble compounds.[7]
UV-Vis Spectrophotometry	Measures the change in absorbance at a specific wavelength as a function of pH. The protonated and deprotonated species must have different UV-Vis spectra.[8]	Small amount of sample (microgram range); requires a chromophore.	High throughput; suitable for poorly soluble compounds; requires only small amounts of sample.	Requires a chromophore with pH-dependent absorbance; potential for interference from impurities.
Capillary Electrophoresis (CE)	Measures the change in electrophoretic mobility of the analyte as a function of the pH of the background electrolyte.[9][10]	Very small amount of sample (nanogram to microgram range); requires a chromophore for UV detection.[10]	High throughput; requires very small sample amounts; tolerant of impurities as it is a separation technique.[10]	Requires specialized equipment; buffer-analyte interactions can sometimes complicate results.[11]

Detailed Experimental Protocols

The following protocols are designed to be self-validating and provide a clear rationale for each step.

Protocol 1: pKa Determination by Potentiometric Titration

This method is ideal for obtaining high-precision pKa values when sufficient amounts of a pure compound are available.

Rationale: This protocol follows the principle of acid-base titration where a known concentration of a strong base is used to neutralize the acidic analyte. By monitoring the pH, a titration curve is generated, and the pKa is determined from the inflection point.

Workflow Diagram:

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a concentrated stock solution (e.g., 10 mM) of the α,β-difluorocinnamic acid derivative in a suitable solvent like methanol or DMSO.

  • Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12) with a constant ionic strength.

• Wavelength Selection:

  • Prepare two solutions of the sample at a low concentration (e.g., 50 µM), one in a strongly acidic solution (e.g., 0.1 M HCl) and one in a strongly basic solution (e.g., 0.1 M NaOH) to ensure complete protonation and deprotonation, respectively.

  • Scan the UV-Vis spectrum of both solutions to identify a wavelength where the absorbance difference between the acidic and basic forms is maximal.

• Absorbance Measurements:

  • For each buffer solution, add a small aliquot of the stock solution to achieve the desired final concentration.

  • Measure the absorbance of each solution at the pre-determined analytical wavelength.

• Data Analysis:

  • Plot the absorbance versus the pH of the buffer solutions.

  • The data should form a sigmoidal curve. The pKa corresponds to the pH at the inflection point of this curve. [8]This can be determined graphically or by fitting the data to the Henderson-Hasselbalch equation.

Protocol 3: pKa Determination by Capillary Electrophoresis (CE)

CE is a powerful technique for pKa determination, especially for compounds that are available in small quantities or are impure.

Rationale: The electrophoretic mobility of a charged species is constant, while that of a neutral species is zero. For an ionizable compound, its effective electrophoretic mobility changes with the pH of the background electrolyte as the degree of ionization changes. By plotting the effective mobility against pH, a sigmoidal curve is obtained, and the pKa is the pH at the midpoint of this curve.

Workflow Diagram:

Caption: Workflow for pKa determination by capillary electrophoresis.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a stock solution of the α,β-difluorocinnamic acid derivative (e.g., 1 mg/mL) in a suitable solvent.

  • Prepare a series of background electrolytes (BGEs) with different pH values covering the range of interest. These buffers should have a low and constant ionic strength. [9] * Prepare the sample for injection by diluting the stock solution in water or BGE and adding a neutral marker (e.g., DMSO) to measure the electroosmotic flow.

• CE Instrumentation and Method:

  • Use a CE system equipped with a UV detector.

  • Condition a fused-silica capillary by flushing with 0.1 M NaOH, water, and the running BGE.

  • Inject the sample and apply a voltage.

• Data Acquisition:

  • Perform electrophoretic runs for the sample in each of the BGEs.

  • Record the migration times of the analyte and the neutral marker.

• Data Analysis:

  • Calculate the effective electrophoretic mobility (μeff) for the analyte at each pH using the migration times.

  • Plot the effective mobility versus pH. This will generate a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve. For sparingly soluble compounds, co-solvents can be used in the BGE, and the aqueous pKa can be obtained by extrapolation.

Data Analysis and Interpretation

The primary output of each of these experimental methods is a dataset that allows for the determination of the pKa value. For potentiometric titration, the pKa is the pH at the half-equivalence point. For UV-Vis spectrophotometry and capillary electrophoresis, the pKa is found at the inflection point of the sigmoidal curve of absorbance or mobility versus pH, respectively.

Expected Results for α,β-Difluorocinnamic Acid Derivatives:

As previously discussed, the pKa of α,β-difluorocinnamic acid is expected to be significantly lower than that of cinnamic acid (pKa ≈ 4.44). The presence of two electron-withdrawing fluorine atoms on the α and β carbons will strongly stabilize the carboxylate anion, leading to a more acidic compound. The experimentally determined pKa value will provide a quantitative measure of this effect, which is crucial for understanding the compound's behavior in biological systems.

Conclusion

The determination of the pKa of α,β-difluorocinnamic acid derivatives is a critical step in their evaluation as potential drug candidates. This guide has provided a comprehensive overview of the theoretical principles governing their acidity and a comparative analysis of three robust experimental methods for pKa determination: potentiometric titration, UV-Vis spectrophotometry, and capillary electrophoresis. The detailed, step-by-step protocols and workflows presented herein are designed to equip researchers with the necessary tools to obtain accurate and reliable pKa values. By understanding and applying these methodologies, scientists and drug development professionals can better predict the physicochemical and pharmacokinetic properties of these promising fluorinated compounds, thereby accelerating their journey from the laboratory to the clinic.

References

• Martínez-Pla, J. J., et al. (2022). Determination of the aqueous pKa of very insoluble drugs by capillary electrophoresis: Internal standards for methanol-water. Journal of Chromatography A, 1677, 463321. Available from: [Link].

• Canals, I., et al. (2008). Critical evaluation of buffering solutions for pKa determination by capillary electrophoresis. Electrophoresis, 29(14), 2841-2851. Available from: [Link].

• Poole, C. F. (2004). Determination of acid dissociation constants by capillary electrophoresis. Journal of Chromatography A, 1037(1-2), 445-458. Available from: [Link].

• Analiza. Using Capillary Electrophoresis to Measure pKa. (2022). Available from: [Link].

• Poole, C. F., & Poole, S. K. (2004). Determination of acid dissociation constants by capillary electrophoresis. Journal of Chromatography A, 1037(1-2), 445-458. Available from: [Link].

• Reijenga, J., et al. (2013). Development of Methods for the Determination of pKa Values. Analytica Chimica Acta, 765, 1-13. Available from: [Link].

• MDPI. Naturally Occurring Hydroxycinnamic Acids. (2020). Available from: [Link].

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• ECETOC. APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available from: [Link].

• Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link].

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• Wiley Online Library. Experimental and computational study of the pKa of coumaric acid derivatives. Available from: [Link].

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Safety & Regulatory Compliance

2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic Acid proper disposal procedures

This guide outlines the proper disposal procedures for 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic Acid , a specialized fluorinated intermediate.[1][2][3] Due to the rarity of specific safety data sheets (SDS) for this exact structure, this protocol is derived from Structure-Activity Relationship (SAR) safety principles, treating the compound as a high-hazard fluorinated nitro-aromatic acid.[1][2][3]

Part 1: Executive Safety Summary

• Immediate Classification : Corrosive, Toxic, Potential Sensitizer. [1][4]

• Primary Hazard : The molecule combines a nitro-aromatic group (energetic/toxic) with a fluorinated alkene tail (alkylating agent).[1][2][3] It acts as a Michael Acceptor , meaning it can irreversibly bind to biological proteins, causing severe skin sensitization or toxicity.[4]

• Disposal Method : High-Temperature Incineration with acid gas scrubbing.[1][2][3] DO NOT dispose of down the drain or in standard trash.[1][3]

Part 2: Chemical Profile & Hazard Analysis

To understand the disposal requirements, we must analyze the functional groups that dictate the compound's reactivity and toxicity.[4]

Functional Group	Hazard Characteristic	Implications for Disposal
Carboxylic Acid (-COOH)	Corrosive (pH < 2)	Must be segregated from bases to prevent exothermic neutralization.[1][2][3]
Nitro Group (-NO₂)	Energetic / Toxic	Potential shock sensitivity if dry/crystallized.[1][2][3] Releases toxic NOx fumes upon combustion.[2][3]
Difluoroalkene (-CF=CF-)	Reactive / Toxic	Releases Hydrogen Fluoride (HF) gas when burned.[1][2][3] Requires incinerators with scrubbers.[2][3]
Michael System	Alkylating Agent	High potential for DNA/Protein damage.[1][2][3] Treat as a mutagen/carcinogen.[3]

Part 3: Pre-Disposal Stabilization & Segregation

Before the waste leaves your bench, it must be stabilized to prevent accidents during storage or transport.[4]

Segregation Rules

• Incompatible with BASES : Do not mix with Sodium Hydroxide, Ammonia, or organic bases (TEA, DIPEA).[1][4] The reaction will generate heat and may trigger polymerization of the alkene.[3]

• Incompatible with OXIDIZERS : Keep away from Peroxides, Nitric Acid, or Permanganates.[1][4] The nitro group increases oxidation sensitivity.[3]

• Incompatible with REDUCING AGENTS : Hydrides (LiAlH4, NaBH4) can react violently with the nitro and acid groups.[3][4]

Liquid Waste (Solutions)

• Solvent Compatibility : Ensure the carrier solvent is compatible.[3] Halogenated solvents (DCM, Chloroform) or non-halogenated (Ethyl Acetate, Methanol) are generally safe carriers, provided they are compatible with incineration.[4]

• pH Check : If the solution is aqueous, verify pH is acidic.[1][4] Do not neutralize unless explicitly instructed by your EH&S officer, as neutralization can be exothermic and uncontrolled.[4]

Solid Waste

• Double Bagging : Place solid residues in a clear polyethylene bag, seal it, and place that bag inside a second bag or a rigid container.[4]

• Moisture : If the solid is dry and potentially shock-sensitive (common with nitro compounds), wet it slightly with a compatible phlegmatizer (like mineral oil or water) if allowed by your waste handler, to desensitize it.[1][3][4]

Part 4: Disposal Workflow (The Protocol)

This workflow ensures a self-validating system where every step confirms the safety of the next.[1][2][3]

Figure 1: Decision tree for the safe segregation and packaging of fluorinated nitro-acid waste.

Step-by-Step Procedure

• Personal Protective Equipment (PPE) :

  • Hands : Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves if handling concentrated solutions.[1][2][3]

  • Eyes : Chemical splash goggles + Face shield.[1][2][3]

  • Body : Lab coat + Chemical-resistant apron.[1][2][3]

• Container Selection :

  • Use HDPE (High-Density Polyethylene) or Glass containers.[1][2][3]

  • Avoid metal containers as the acid can corrode them, leading to leaks.[1][4]

• Labeling :

  • Label clearly: "HAZARDOUS WASTE - Fluorinated Nitro-Organic Acid" .[1][2][3]

  • List hazards: Corrosive, Toxic .[1][4][5]

  • Explicitly note: "Contains Fluorine - Requires Scrubber Incineration" .[1][2][3]

• Waste Handover :

  • Contact your facility's EH&S or licensed waste contractor (e.g., Veolia, Clean Harbors).[4]

  • Specify the waste profile to ensure they do not mix it with incompatible streams (like strong bases) in the bulking tank.[2][3]

Part 5: Regulatory Compliance & Waste Coding

In the United States, compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory.[4]

Regulatory Category	Code	Justification
Corrosivity	D002	As a carboxylic acid, aqueous solutions likely have pH < 2.[1][2][3]
Reactivity	D003	(Conditional) If the nitro group renders the specific dry solid shock-sensitive.[1][2][3] Consult internal stability data.[2][3]
Toxicity	U-List / P-List	While this specific CAS may not be listed, treat as Toxic based on the nitro-aromatic structure.[1][2][3]
Halogenated Solvents	F001-F005	If dissolved in spent halogenated solvents (DCM, etc.), these codes apply.

EPA Compliance Note : Because this compound releases HF upon combustion, it cannot be burned in standard boilers.[4] It must go to a permitted hazardous waste incinerator with pollution control equipment (scrubbers) to capture acid gases [1].[2][3]

Part 6: Emergency Contingencies

Spill Response :

• Evacuate the immediate area.

• Don PPE (Respiratory protection is critical if dust/fumes are present).[2][3][6]

• Neutralize : Use a weak base like Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate (CaCO₃) to neutralize the spill.[2][3] Do not use strong caustic soda (NaOH).[2][3]

• Absorb : Use an inert absorbent (Vermiculite or dry sand).[2][3] Do not use combustible materials like sawdust.[3]

First Aid :

• Skin Contact : Wash with soap and water for 15 minutes.[1][3] If available, use Polyethylene Glycol (PEG 400) wash for nitro-aromatic decontamination.[1][2][3]

• Eye Contact : Rinse for 15 minutes.[1][2][3][7] Seek immediate ophthalmological support.

References

• United States Environmental Protection Agency (EPA) .[2][3] RCRA Regulations Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1][2][3] Available at: [Link][2][3]

• National Institutes of Health (NIH) - PubChem .[1][2][3] Compound Summary: 2-Fluoro-3-nitrobenzoic acid (Structural Analog).[1][2][3][8] Available at: [Link][2][3][9]

• Occupational Safety and Health Administration (OSHA) . Hazard Communication Standard: Nitro Compounds. Available at: [Link][2][3]

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Personal protective equipment for handling 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

Advanced Safety and Handling Protocol: 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic Acid

As drug development and materials science increasingly rely on heavily functionalized halogenated scaffolds, compounds like 2,3-difluoro-3-(2-nitrophenyl)prop-2-enoic acid have become critical synthetic intermediates. However, handling this specific molecule requires moving beyond generic laboratory safety protocols.

As an Application Scientist, I approach chemical safety not as a regulatory checklist, but as an extension of the molecule’s intrinsic reactivity. To design an effective operational and disposal strategy, we must first deconstruct the causality behind the compound's hazard profile.

Chemical Profiling & Hazard Causality

This compound is exceptionally reactive due to the convergence of three distinct structural motifs:

• The Nitroaromatic Ring: Nitroaromatics are highly lipophilic and notorious for their ability to rapidly penetrate the skin. Upon systemic absorption, they can induce methemoglobinemia—a condition where hemoglobin is oxidized, severely impairing the blood's ability to transport oxygen[1].

• The Fluorinated Backbone: The introduction of fluorine atoms at the 2 and 3 positions significantly increases the overall lipophilicity and metabolic stability of the molecule, drastically enhancing its rate of dermal absorption compared to non-fluorinated analogs[2]. Furthermore, any thermal decomposition or combustion of this material will yield highly toxic and corrosive hydrogen fluoride (HF) gas.

• The Prop-2-enoic Acid (Cinnamic) Moiety: This

  -unsaturated carboxylic acid acts as a potent Michael acceptor. It can covalently bind to nucleophilic residues on skin and ocular proteins, causing severe sensitization, tissue corrosion, and irreversible eye damage[3].

Mandatory Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for prolonged exposure to fluorinated nitroaromatics. The following matrix outlines the required protective gear and the specific mechanistic rationale behind each choice.

PPE Category	Specification	Scientific Rationale
Hand Protection	Double-gloving system: Inner Nitrile (4 mil), Outer Neoprene or Butyl Rubber (8 mil).	Fluorination increases lipophilicity, allowing rapid permeation through standard nitrile. Neoprene provides a critical, validated barrier against nitroaromatic permeation.
Eye/Face Protection	Snug-fitting chemical safety goggles. Add a face shield for handling volumes > 50 mL or during active reactions.	The prop-2-enoic acid moiety is a severe ocular irritant and potential corrosive; standard safety glasses do not protect against aerosolized dust[4].
Body Protection	Flame-retardant lab coat (e.g., Nomex) and a chemical-resistant apron.	Protects against systemic toxicity via accidental dermal exposure to the Michael acceptor backbone.
Respiratory	Handled strictly inside a certified fume hood. If a hood is compromised, a NIOSH-approved P100 particulate respirator is required.	Prevents inhalation of highly irritating dust and protects against potential HF off-gassing if the compound is inadvertently heated.

Operational Workflow & Handling Protocol

To ensure a self-validating safety system, every step of the handling process must be verifiable.

Figure 1: Standard operating procedure workflow for handling fluorinated nitroaromatic acids.

Step-by-Step Methodology:

• Engineering Control Verification: Before handling, verify that the chemical fume hood has a face velocity of at least 80-100 feet per minute (fpm). Do not handle this compound on an open bench under any circumstances due to the severe risk of aerosolizing the irritating powder[4].

• Weighing and Transfer: Because fluorinated powders frequently carry a static charge, use an anti-static weighing boat and a grounded stainless-steel spatula. Weigh the material inside a draft-shielded analytical balance located strictly within the fume hood.

• Solubilization & Reaction: When dissolving the acid, always add the solid to the solvent slowly to control potential exotherms. Avoid exposing the compound to strong reducing agents (e.g., sodium borohydride, lithium aluminum hydride) without extreme cooling protocols, as the nitro group can undergo violent, highly exothermic reduction.

Spill Response & Decontamination Plan

A spill of a fluorinated nitroaromatic acid presents an immediate contact and inhalation hazard. Execute the following self-validating decontamination protocol:

• Isolate & Evacuate: Evacuate personnel from the immediate vicinity, lower the fume hood sash, and maximize exhaust ventilation.

• Chemical Neutralization: Because this is a reactive carboxylic acid, do not use generic organic absorbents immediately. First, cover the powder spill with a mild alkaline neutralizing agent, such as solid sodium carbonate (

  ) or sodium bicarbonate ( ). Mechanism: This converts the highly lipophilic, skin-permeable acid into a water-soluble, significantly less hazardous sodium salt.

• Absorption: Once bubbling ceases (a visual validation that neutralization is complete), sweep up the solid using non-sparking tools and place it in a compatible waste container.

• Surface Decontamination: Wash the affected surface with a 5% sodium hydroxide (

  ) solution, followed by copious amounts of water.

• Validation Step: Test the final water wash on the surface with pH paper. The decontamination is only considered successful and complete when the surface pH returns to a neutral 7.0.

Waste Disposal Logistics

Improper disposal of fluorinated nitroaromatics poses severe environmental and facility risks.

• Strict Segregation: Do not mix this waste with general non-halogenated organic solvents. Collect all waste (including contaminated gloves, weighing boats, and paper towels) in a dedicated, clearly labeled "Halogenated Nitroaromatic Waste" container.

• Thermal Destruction: The waste must be routed to a commercial hazardous waste incinerator equipped with a caustic scrubber. Incineration of this compound generates highly toxic nitrogen oxides (

  ) and hydrogen fluoride ( ) gases; the scrubber is a mandatory logistical requirement to neutralize the HF prior to atmospheric release.

References

1.[3] Thermo Fisher Scientific. "SAFETY DATA SHEET: trans-2-Nitrocinnamic acid." Thermo Fisher Scientific. 2.[1] Benchchem. "1-Fluoro-4,5-dimethoxy-2-nitrobenzene - Safety and Handling." Benchchem. 3.[2] Benchchem. "2-(Difluoromethyl)-4-fluoro-1-nitrobenzene - Safety, Handling, and Storage." Benchchem. 4.[4] National Center for Biotechnology Information. "3-Nitrocinnamic acid | C9H7NO4 | CID 687126 - Safety and Hazards." PubChem.

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